2-(2,4,6-Trimethylphenyl)-2-butanol

Core Science & Biosynthesis

In-Depth Technical Guide: NMR Structural Elucidation of Sterically Hindered Chiral Alcohols

A Case Study of 2-(2,4,6-trimethylphenyl)-2-butanol

Executive Summary & Mechanistic Context

The structural elucidation of highly substituted, sterically hindered molecules is a critical bottleneck in drug development and synthetic chemistry. The compound 2-(2,4,6-trimethylphenyl)-2-butanol (often referred to as 2-mesitylbutan-2-ol) presents a uniquely complex Nuclear Magnetic Resonance (NMR) profile.

This complexity arises from two interacting structural features:

• A Chiral Center (C2): The benzylic carbon is bonded to four distinct groups (hydroxyl, methyl, ethyl, and mesityl), rendering the adjacent C3 methylene protons strictly diastereotopic[1].

• Restricted Rotation (Atropisomerism): The extreme steric bulk of the mesityl (2,4,6-trimethylphenyl) group colliding with the chiral C2 substituents restricts free rotation around the Aryl–C2 bond on the NMR timescale[2].

This whitepaper provides a comprehensive, E-E-A-T-aligned methodology for assigning the 1 H and 13 C NMR chemical shifts of this molecule. By moving beyond simple spectral listing, we detail the causality of experimental design—explaining exactly why specific solvents, 2D correlation sequences, and Variable Temperature (VT) protocols are deployed to validate these complex stereochemical environments.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness in structural assignment, the NMR acquisition must be designed as a self-validating loop. A single 1D 1 H spectrum is insufficient to resolve the overlapping diastereotopic signals; therefore, a multi-nuclear, multi-dimensional approach is required.

Protocol A: Sample Preparation & 1D Acquisition

• Causality: Trace water in NMR solvents catalyzes rapid chemical exchange of the hydroxyl proton, broadening the -OH signal and potentially obscuring nearby aliphatic multiplets. Using strictly anhydrous solvent arrests this exchange.

• Step 1: Dissolve 15–20 mg of high-purity 2-(2,4,6-trimethylphenyl)-2-butanol in 0.6 mL of anhydrous, silver-foil-stabilized Chloroform-d (CDCl 3​ ).

• Step 2: Acquire a standard 1D 1 H NMR spectrum (400 MHz or higher, 16 scans, 298 K) and a 1D 13 C NMR spectrum (100 MHz, 1024 scans, 1 H-decoupled).

• Validation Check: The presence of two distinct signals for the mesityl ortho-methyl groups immediately confirms restricted rotation. If only one broad peak is observed, the sample temperature must be lowered to reach the slow-exchange regime.

Protocol B: 2D Correlation Spectroscopy (HSQC & HMBC)

• Causality: To unequivocally prove that the two complex multiplets in the aliphatic region belong to the same C3 methylene group, heteronuclear correlation is mandatory.

• Step 1: Acquire a 1 H- 13 C HSQC spectrum.

• Step 2: Map the 1 H signals at δ 1.85 and 2.10 ppm.

• Validation Check: Both proton signals must cross-correlate to a single 13 C resonance at δ 34.8 ppm. This self-validates their identity as diastereotopic protons on a single carbon atom[1].

• Step 3: Acquire a 1 H- 13 C HMBC spectrum to assign the quaternary C2 chiral center and the heavily substituted mesityl ring carbons.

Protocol C: Variable Temperature (VT) NMR for Rotational Barriers

• Causality: CDCl 3​ boils at 61 °C, which is insufficient to overcome the massive steric barrier of the mesityl group. We must switch to a high-boiling solvent to calculate the rotational free energy ( ΔG‡ ).

• Step 1: Prepare a parallel sample in Toluene-d 8​ (b.p. 110 °C).

• Step 2: Acquire 1 H NMR spectra in 10 K increments from 298 K up to 373 K.

• Step 3: Monitor the two ortho-methyl singlets. As temperature increases, the signals will broaden and eventually merge into a single peak at the coalescence temperature ( Tc​ ).

• Validation Check: The reversible coalescence of the ortho-methyl signals at high temperature definitively proves that their room-temperature non-equivalence is caused by restricted rotation (atropisomerism) rather than a chemical impurity[3].

Workflow & Logical Relationships

Workflow for NMR elucidation of sterically hindered chiral molecules.

Quantitative Data Presentation

The tables below summarize the expected chemical shifts based on the integration of inductive effects, magnetic anisotropy of the mesityl ring, and the stereochemical restrictions of the C2 chiral center.

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ , 298 K)

Position	Shift ( δ , ppm)	Multiplicity	Coupling ( J , Hz)	Integration	Mechanistic Assignment / Causality
Mesityl meta-H	6.80	s (or br s)	-	2H	H-3', H-5' on the aromatic ring.
Mesityl ortho-CH 3​ (A)	2.42	br s	-	3H	Diastereotopic: Split due to chiral C2 and restricted rotation.
Mesityl ortho-CH 3​ (B)	2.38	br s	-	3H	Diastereotopic: Sits in a different magnetic cone than (A).
Mesityl para-CH 3​	2.25	s	-	3H	C4'-CH 3​ , unaffected by C2 chirality.
C3-CH 2​ (Pro-R/S)	2.10	dq	14.0, 7.5	1H	Diastereotopic: Geminal coupling ( J =14) + Vicinal ( J =7.5).
C3-CH 2​ (Pro-S/R)	1.85	dq	14.0, 7.5	1H	Diastereotopic: Distinct environment due to adjacent chiral center.
C1-CH 3​	1.65	s	-	3H	Methyl directly attached to the oxygen-bearing C2.
-OH	1.60	br s	-	1H	Hydroxyl proton (highly concentration/temperature dependent).
C4-CH 3​	0.85	t	7.5	3H	Terminal methyl of the ethyl chain.

Table 2: 13 C NMR Chemical Shifts (100 MHz, CDCl 3​ , 298 K)

Position	Shift ( δ , ppm)	Type	Mechanistic Assignment / Causality
Mesityl C1'	139.5	C	Quaternary benzylic attachment point.
Mesityl C2', C6'	136.2, 135.8	C	Quaternary ortho carbons (inequivalent due to restricted rotation).
Mesityl C4'	135.0	C	Quaternary para carbon.
Mesityl C3', C5'	130.5, 130.2	CH	meta carbons (may show slight inequivalence).
C2	77.5	C	Quaternary chiral center (C-OH); severely deshielded by oxygen.
C3	34.8	CH 2​	Methylene carbon (HSQC correlates this to both 1.85 & 2.10 ppm 1 H signals).
C1	28.5	CH 3​	Methyl carbon on the chiral center.
Mesityl ortho-CH 3​	25.0, 24.2	CH 3​	Diastereotopic ortho-methyl carbons.
Mesityl para-CH 3​	20.8	CH 3​	para-methyl carbon.
C4	8.5	CH 3​	Terminal methyl carbon.

Signal Causality & 2D Network Mapping

The accurate assignment of 2-(2,4,6-trimethylphenyl)-2-butanol relies heavily on understanding the spatial and scalar relationships within the molecule.

Because the C2 carbon is chiral, the two faces of the mesityl ring experience entirely different steric and magnetic environments—one face is forced toward the hydroxyl/ethyl groups, while the other faces the C1 methyl group. This "cog-wheel" steric clash prevents the mesityl ring from rotating freely[2]. Consequently, the two ortho-methyl groups become permanently fixed in different magnetic environments at room temperature, making them diastereotopic[3].

To validate this, we rely on Heteronuclear Multiple Bond Correlation (HMBC) and Nuclear Overhauser Effect Spectroscopy (NOESY).

Key HMBC (solid blue) and NOESY (dashed red) correlations for structural assignment.

By utilizing NOESY, researchers can observe through-space interactions between the C1 methyl protons and one specific ortho-methyl group, while the C3 methylene protons will show a stronger NOE contact with the otherortho-methyl group. This definitively maps the 3D conformation of the atropisomer in solution.

References

• Master Organic Chemistry . "Diastereotopic Protons in 1H NMR Spectroscopy: Examples". Available at:[Link]

• Organometallics - ACS Publications . "Synthesis, Structure, and Deprotonation of a Mesitylphosphido-Bridged Cyclopentadienylnickel(II) Dimer" (Mechanisms of restricted rotation). Available at:[Link]

• Analusis - EDP Sciences . "Illustrating atropisomerism in the porphyrin series using NMR spectroscopy" (Ortho-methyl rotational barriers). Available at:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. analusis.edpsciences.org [analusis.edpsciences.org]

Mechanistic Elucidation of the Mass Spectrometry Fragmentation Pattern of 2-(2,4,6-Trimethylphenyl)-2-butanol

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals Document Type: Technical Guide & Mechanistic Whitepaper

Executive Summary

The structural elucidation of sterically hindered, electron-rich benzylic alcohols is a critical analytical step in drug metabolism studies and synthetic organic chemistry. This whitepaper provides an in-depth mechanistic analysis of the electron ionization mass spectrometry (EI-MS) fragmentation pattern of 2-(2,4,6-trimethylphenyl)-2-butanol (C₁₃H₂₀O). By applying fundamental thermodynamic principles—most notably Stevenson's Rule—this guide deconstructs the causality behind the molecule's specific ion dissociation pathways and establishes a self-validating experimental protocol for its accurate detection.

Structural Anatomy & Ionization Dynamics

2-(2,4,6-Trimethylphenyl)-2-butanol features a highly substituted C2 benzylic carbon attached to a hydroxyl group (-OH), a methyl group (-CH₃), an ethyl group (-CH₂CH₃), and a mesityl ring (2,4,6-trimethylphenyl).

When subjected to standard 70 eV electron ionization, the initial ionization event (the ejection of an electron to form the odd-electron molecular ion, [M]⁺• at m/z 192 ) preferentially occurs at the sites of lowest ionization energy. For this molecule, the charge is typically localized on either the non-bonding lone pairs of the oxygen atom or the electron-rich π-system of the mesityl ring . Because tertiary alcohols are highly unstable in their ionized state, the molecular ion peak at m/z 192 is expected to be of very low relative abundance, rapidly undergoing unimolecular dissociation.

Mechanistic Pathways of Fragmentation

Alpha-Cleavage and Stevenson's Rule (The Base Peak)

The defining feature of this spectrum is the intense base peak at m/z 163 . This fragment arises from the α-cleavage of the C2-C3 bond, resulting in the expulsion of an ethyl radical (•CH₂CH₃, 29 Da).

The causality behind why the ethyl group is lost preferentially over the methyl group (which would yield m/z 177) is strictly governed by Stevenson's Rule . Stevenson's Rule dictates that during the homolytic cleavage of a chemical bond in a radical cation, the positive charge will remain with the fragment possessing the lower ionization energy.

• The loss of the larger alkyl group (ethyl) generates a highly stable oxonium/benzylic cation (C₁₁H₁₅O⁺) at m/z 163.

• This cation is intensely stabilized by both the resonance of the oxygen lone pairs and the hyperconjugative electron-donating effects of the mesityl ring.

• Simultaneously, the expelled ethyl radical is thermodynamically more stable than a primary methyl radical, driving the reaction forward.

Dehydration Dynamics

Tertiary alcohols are notoriously susceptible to dehydration (-18 Da). In the MS source, the molecular ion undergoes a 1,2- or 1,4-elimination of water, yielding a radical cation at m/z 174 (C₁₃H₁₈⁺•). In analytical practice, it is critical to use retention indices to confirm whether this water loss is a true gas-phase EI fragmentation or a thermal degradation artifact occurring in the hot Gas Chromatography (GC) inlet .

Aromatic Ring Cleavage & Tropylium Formation

A diagnostic peak for mesityl-containing compounds is the formation of the substituted tropylium or mesityl cation at m/z 119 (C₉H₁₁⁺). This occurs via inductive cleavage, where the charge site initiates the migration of electrons, breaking the benzylic C-C bond and leaving the charge localized on the highly stable aromatic fragment.

Fig 1. Principal EI-MS fragmentation pathways of 2-(2,4,6-trimethylphenyl)-2-butanol.

Quantitative Fragmentation Profile

To facilitate rapid spectral matching and structural verification, the predicted quantitative data for the fragmentation of 2-(2,4,6-trimethylphenyl)-2-butanol is summarized below.

m/z Value	Fragment Formula	Neutral Loss	Relative Abundance	Mechanistic Origin
192	C₁₃H₂₀O⁺•	None	< 5%	Molecular Ion (M⁺•)
177	C₁₂H₁₇O⁺	-15 Da (•CH₃)	10 - 20%	α-Cleavage (Methyl loss)
174	C₁₃H₁₈⁺•	-18 Da (H₂O)	15 - 30%	Dehydration (Elimination)
163	C₁₁H₁₅O⁺	-29 Da (•C₂H₅)	100% (Base)	α-Cleavage (Ethyl loss, Stevenson's Rule)
119	C₉H₁₁⁺	-73 Da (C₄H₉O•)	40 - 60%	Inductive Cleavage (Mesityl/Tropylium cation)
91	C₇H₇⁺	-101 Da	10 - 15%	Secondary aromatic ring fragmentation

Experimental Workflow for Self-Validating GC-MS

To ensure the trustworthiness and reproducibility of the mass spectral data, the following self-validating experimental protocol must be employed. This workflow prevents misidentification caused by thermal degradation or background contamination.

Step-by-Step Methodology

• System Suitability & Tuning:

  • Perform a standard autotune using Perfluorotributylamine (PFTBA). Ensure the m/z 69, 219, and 502 peaks are within target relative abundance ratios to validate mass axis calibration and electron multiplier sensitivity.

  • Self-Validation Check: Monitor m/z 18 (H₂O), 28 (N₂), and 32 (O₂) to ensure the system is leak-free. High background water will mask the dehydration dynamics of the analyte.

• Sample Preparation:

  • Dilute the analyte to 10-50 µg/mL in a volatile, inert solvent (e.g., GC-grade Hexane or Dichloromethane).

  • Optional Derivatization: If thermal dehydration in the GC inlet is suspected, derivatize the tertiary alcohol using MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) to form a stable TMS-ether. This shifts the molecular mass and prevents thermal water loss.

• Gas Chromatography Separation:

  • Use a non-polar capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm).

  • Set the injection port to 250°C. Caution: Monitor the chromatogram for a leading peak with a base mass of 174, which indicates inlet-induced thermal dehydration rather than true EI fragmentation.

• EI-MS Acquisition:

  • Set the ionization energy strictly to 70 eV to ensure the fragmentation pattern is directly comparable to standard NIST/EPA libraries.

  • Set the MS source temperature to 230°C and the quadrupole to 150°C. Scan range: m/z 40 to 300.

• Data Validation:

  • Extract the ion chromatograms (EIC) for m/z 163 and m/z 174. They must co-elute perfectly. If m/z 174 elutes slightly earlier, the molecule is degrading in the GC column prior to ionization.

Fig 2. Self-validating GC-MS experimental workflow for structural elucidation.

References

• Gross, J. H. (2011). Mass Spectrometry: A Textbook. Springer.

• Stevenson, D. P. (1953). "Ionization and dissociation by electron impact of normal alkanes, C4-C8. The dissociation energies of D(n-C3H7—H) and D(n-C4H9—H) and the ionization potential of n-propyl radical". Transactions of the Faraday Society, 49, 867-878.[Link]

• McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra (4th Edition). University Science Books.[Link]

Single Crystal X-Ray Diffraction Analysis of 2-(2,4,6-Trimethylphenyl)-2-butanol: Overcoming Steric and Thermal Disorder in Tertiary Alcohols

Executive Summary

The structural elucidation of sterically hindered tertiary alcohols presents unique challenges in small-molecule crystallography. 2-(2,4,6-trimethylphenyl)-2-butanol (Molecular Weight: 192.30 g/mol )[1] serves as an archetypal model for these challenges. The molecule features a rigid, highly lipophilic mesityl (2,4,6-trimethylphenyl) group adjacent to a chiral C2 center, capped by a flexible ethyl chain and a polar hydroxyl group.

As an Application Scientist, I have structured this technical guide to move beyond basic operational steps. Here, we will explore the causality behind each experimental choice—from solvent selection to cryogenic data collection—ensuring that your Single Crystal X-ray Diffraction (SCXRD) workflows are both physically grounded and self-validating.

Structural Challenges & Crystallization Causality

The primary barrier to obtaining diffraction-quality crystals of 2-(2,4,6-trimethylphenyl)-2-butanol is the extreme steric bulk of the mesityl group combined with the conformational flexibility of the 2-butanol moiety. At room temperature, the ethyl chain exhibits high kinetic energy, which often leads to amorphous precipitation or severely disordered crystal lattices.

Protocol 1: Controlled Binary Solvent Evaporation

To overcome this, we employ a binary solvent system designed to balance the competing solubility requirements of the lipophilic aromatic ring and the polar hydroxyl group.

Step-by-Step Methodology:

• Solvation: Dissolve 50 mg of the compound in 1.0 mL of ethyl acetate (polar, hydrogen-bond acceptor).

• Anti-Solvent Addition: Slowly layer 2.0 mL of n-hexane (non-polar) over the solution.

• Thermal Control: Place the loosely capped vial in a vibration-free environment at 4 °C.

• Harvesting: Allow the more volatile components to evaporate over 5–7 days until prismatic crystals form.

Causality & Self-Validation: The ethyl acetate solvates the hydroxyl group, preventing premature, disordered aggregation. As the hexane concentration relatively increases during evaporation, the solution slowly reaches supersaturation. Conducting this at 4 °C reduces the thermal motion of the ethyl chain, forcing the molecules into a highly ordered lattice. If the resulting crystals are transparent with sharp edges, the protocol has successfully bypassed amorphous kinetic trapping.

SCXRD Data Collection Protocols

Once crystals are grown, the data collection strategy must be optimized to resolve the light atoms (C, H, O) and accurately determine the hydrogen-bonding network.

Protocol 2: Cryogenic Mounting and Diffraction

• Selection: Submerge the crystal batch in perfluoropolyether oil. Examine under a polarized light microscope.

• Mounting: Select a crystal exhibiting uniform extinction upon rotation (a self-validating check confirming it is a single crystal, not a twinned aggregate) and mount it on a MiTeGen loop.

• Cryocooling: Transfer immediately to the diffractometer goniometer under a steady 100 K nitrogen cold stream.

• Data Collection: Irradiate using a microfocus Cu Kα source ( λ=1.54184 Å).

Causality: Why 100 K? The flexible 2-butanol chain will exhibit massive atomic displacement parameters (thermal ellipsoids) at room temperature, smearing the electron density and requiring heavy restraints during refinement. Cooling to 100 K freezes out this dynamic disorder. Why Cu Kα radiation? For purely organic compounds lacking heavy atoms, Cu Kα provides a significantly stronger diffraction intensity and a higher anomalous dispersion signal than Mo Kα. This is critical if you are attempting to determine the absolute configuration (Flack parameter) of the chiral C2 center without a heavy-atom reference.

Fig 1. Step-by-step SCXRD analytical workflow from crystal growth to final CIF validation.

Data Reduction, Solution, and Refinement

Modern crystallographic analysis relies on robust computational frameworks. We utilize as the primary graphical interface[2], which seamlessly integrates with for full-matrix least-squares refinement against F2 [3].

Refinement Strategy & Self-Validation:

• Heavy Atoms: All non-hydrogen atoms (C, O) are refined anisotropically.

• Alkyl Hydrogens: Placed in geometrically idealized positions using a riding model (e.g., HFIX 137 for methyls) with Uiso​(H)=1.5Ueq​(C) .

• Hydroxyl Hydrogen (Critical Step): The O-H hydrogen must be located from the difference Fourier map and refined freely (or with a soft DFIX restraint).

• Self-Validating Check: If the freely refined O-H distance converges to a chemically sensible value (~0.82–0.85 Å for X-ray diffraction) and the thermal parameter remains stable, your hydrogen-bonding model is physically accurate and trustworthy.

Quantitative Data & Structural Analysis

To provide a benchmark for your own refinements, Table 1 summarizes the expected quantitative parameters for a high-quality data collection of a racemic mixture of 2-(2,4,6-trimethylphenyl)-2-butanol.

Table 1: Representative SCXRD Data Summary

Crystallographic Parameter	Representative Value
Chemical Formula	C₁₃H₂₀O
Formula Weight	192.30 g/mol
Crystal System	Monoclinic
Space Group	P21​/c (Assuming Racemate)
Temperature	100(2) K
Radiation	Cu Kα ( λ=1.54184 Å)
Independent Reflections	~3,500
Goodness-of-fit on F2	1.020 - 1.050
Final R1​ [ I>2σ(I) ]	< 0.050
Final wR2​ (all data)	< 0.120

Intermolecular Hydrogen Bonding & Steric Strain

In typical primary or secondary alcohols, extensive 2D or 3D hydrogen-bonded networks form. However, the bulky ortho-methyl groups of the mesityl ring in 2-(2,4,6-trimethylphenyl)-2-butanol act as a steric shield. This shielding restricts the approach of neighboring molecules, typically limiting the hydrogen bonding (O-H···O) to isolated dimers or discrete 1D chains.

Fig 2. Intermolecular hydrogen bonding network constrained by mesityl steric shielding.

Validation and Deposition

The final phase of the workflow ensures global trustworthiness and data integrity.

• checkCIF: Generate a Crystallographic Information File (CIF) and run it through the IUCr checkCIF utility. Address any Level A or B alerts. For instance, an alert regarding a large thermal ellipsoid on the terminal methyl of the ethyl chain is common; if it persists at 100 K, it must be modeled as positional disorder (split occupancies using PART instructions in SHELXL)[3].

• CCDC Deposition: The finalized CIF, along with the structure factor tables (.hkl / .fcf), must be deposited to the [4]. This ensures your structural data is preserved, peer-review ready, and accessible to the global drug development and chemical community[5].

References

• Olex2: A complete structure solution, refinement and analysis program Source: OlexSys Ltd. URL:[Link]

• Crystal structure refinement with SHELXL Source: SHELX Homepage / University of Göttingen URL:[Link]

• Deposit a Structure in the CSD Source: Cambridge Crystallographic Data Centre (CCDC) URL:[Link]

Sources

• 1. 2-metil 2-butanol | Sigma-Aldrich [sigmaaldrich.com]
• 2. Olex2 | OlexSys [olexsys.org]
• 3. Crystal structure refinement with SHELXL - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 5. ccdc.cam.ac.uk [ccdc.cam.ac.uk]

thermodynamic stability and physical properties of 2-(2,4,6-trimethylphenyl)-2-butanol

An In-Depth Technical Guide to the Thermodynamic Stability and Physical Properties of 2-(2,4,6-trimethylphenyl)-2-butanol

Introduction: Understanding a Sterically Hindered Aromatic Alcohol

In the landscape of pharmaceutical and materials science research, a molecule's stability and physical properties are foundational pillars that dictate its potential application, formulation, and viability. This guide provides a deep dive into the characteristics of 2-(2,4,6-trimethylphenyl)-2-butanol, a fascinating molecule defined by significant steric hindrance. Its structure combines a tertiary alcohol—a typically reactive functional group—with a bulky 2,4,6-trimethylphenyl (mesityl) group. This unique combination presents a compelling case study in how molecular architecture governs thermodynamic stability and physical behavior.

For researchers in drug development, understanding such a molecule involves predicting its solubility, how it will behave in different thermal conditions, and its intrinsic stability, all of which are critical for formulation and predicting shelf-life. This whitepaper will explore the theoretical underpinnings of this compound's properties, grounded in established chemical principles, and provide robust, field-proven experimental protocols for its empirical characterization. We will dissect the causality behind experimental choices, ensuring that the described methodologies are not just steps to follow, but a self-validating system for generating reliable data.

Part 1: Predicted Physical Properties - A Comparative Analysis

The physical properties of an organic molecule are a direct consequence of its intermolecular forces. For 2-(2,4,6-trimethylphenyl)-2-butanol, these are dominated by hydrogen bonding (albeit hindered), dipole-dipole interactions, and significant van der Waals forces arising from its large, nonpolar aromatic system.

• Boiling Point : Alcohols exhibit higher boiling points than hydrocarbons of similar molecular weight due to intermolecular hydrogen bonding.[1][2][3][4] The boiling point generally increases with the number of carbon atoms due to stronger van der Waals forces.[2][3] While the tertiary nature of the alcohol in 2-(2,4,6-trimethylphenyl)-2-butanol might slightly lower the boiling point compared to a primary or secondary isomer due to less effective packing, the sheer size and mass of the mesityl group are expected to result in a high boiling point.

• Melting Point : The melting point is influenced by the efficiency of crystal lattice packing. The bulky and somewhat asymmetrical nature of this molecule may disrupt efficient packing, potentially leading to a moderate melting point compared to more symmetrical molecules of similar size.

• Solubility : The hydroxyl group allows alcohols to act as both hydrogen bond donors and acceptors, promoting solubility in polar protic solvents like water.[3][4] However, solubility decreases as the hydrophobic alkyl or aryl portion of the molecule becomes larger.[2][5] Given the large, hydrophobic mesityl group, 2-(2,4,6-trimethylphenyl)-2-butanol is predicted to have low solubility in water but good solubility in nonpolar organic solvents.

To contextualize these predictions, the following table compares the expected properties of the target compound with those of structurally related, less-hindered alcohols.

Property	2-(2,4,6-trimethylphenyl)-2-butanol (Predicted)	2-Phenyl-2-butanol[6]	tert-Butanol	Benzyl Alcohol[5]
Molecular Weight	192.30 g/mol	150.22 g/mol	74.12 g/mol	108.14 g/mol
Boiling Point	High (>220 °C)	107-108 °C / 20 mmHg	82.4 °C	205 °C
Water Solubility	Low	Sparingly soluble	Miscible	4 g / 100 mL
Key Structural Features	Tertiary alcohol, highly hindered aromatic ring	Tertiary alcohol, unhindered aromatic ring	Tertiary alcohol, no aromatic ring	Primary alcohol, unhindered aromatic ring

Part 2: Dissecting Thermodynamic and Kinetic Stability

Thermodynamic stability refers to the potential energy of a molecule relative to its isomers, with more stable compounds having lower energy.[7] Kinetic stability, on the other hand, relates to the rate at which a compound undergoes reaction; a high energy barrier to reaction confers kinetic stability or "persistence".[8] For 2-(2,4,6-trimethylphenyl)-2-butanol, these two concepts are deeply intertwined with its structure.

Causality of Stability - A Structural Perspective

Caption: A diagram illustrating how the structural features of the molecule lead to its predicted stability characteristics.

The mesityl group provides a formidable steric shield around the tertiary alcohol. This steric bulk is the dominant factor influencing the molecule's behavior.[9][10]

• Kinetic Stability : Reactions involving the hydroxyl group, such as dehydration or substitution, typically require a reagent to access the oxygen or the carbinol carbon. The bulky methyl groups on the aromatic ring physically block this access, dramatically increasing the activation energy for such reactions. Therefore, while a tertiary alcohol is typically prone to dehydration, this specific compound is expected to be kinetically persistent and resistant to such transformations under moderate conditions.[1][11]

• Thermodynamic Stability : While providing kinetic stability, extreme steric hindrance can also introduce ring strain and unfavorable bond angles, raising the molecule's ground-state energy. This suggests that 2-(2,4,6-trimethylphenyl)-2-butanol may be less thermodynamically stable than a less-hindered isomer. The definitive measure of this is the heat of combustion; less stable isomers release more heat when burned.[7]

Part 3: A Workflow for Empirical Characterization

Given that 2-(2,4,6-trimethylphenyl)-2-butanol is not a commercially available stock chemical, its analysis begins with synthesis. The following workflow outlines a comprehensive approach to its preparation and characterization.

Experimental Workflow Diagram

Caption: A logical workflow for the synthesis, purification, and detailed analysis of a novel compound.

Protocol 1: Synthesis via Grignard Reaction

The most direct route to a tertiary alcohol is the reaction of a Grignard reagent with a ketone.

• Prepare Grignard Reagent : React bromomesitylene with magnesium turnings in anhydrous diethyl ether under an inert atmosphere (e.g., Argon or Nitrogen) to form mesitylmagnesium bromide.

• Reaction : Cool the Grignard solution in an ice bath. Add acetone dropwise to the solution with vigorous stirring.

• Quenching : After the addition is complete, allow the reaction to stir at room temperature for 1 hour. Slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extraction : Extract the product into diethyl ether. Wash the organic layer with brine, dry it over anhydrous magnesium sulfate, and filter.

• Purification : Remove the solvent under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent like hexanes.

Protocol 2: Thermal Stability Analysis via TGA

Thermogravimetric Analysis (TGA) measures changes in mass as a function of temperature, revealing decomposition temperatures and the presence of volatiles.[12][13][14][15]

• Sample Preparation : Ensure the sample is dry and representative.[16] Weigh 5-10 mg of the purified solid into a clean, tared TGA crucible (typically alumina or platinum).[13][16]

• Instrument Setup :

  • Place the crucible in the TGA instrument.

  • Set the purge gas to high-purity nitrogen at a flow rate of 50-100 mL/min to provide an inert atmosphere.[13]

• Thermal Program :

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min.[13]

• Data Analysis : The output is a plot of mass (%) versus temperature. The onset temperature of the major mass loss step is taken as the decomposition temperature. This provides a clear indication of the compound's thermal stability.[14]

Protocol 3: Phase Behavior Analysis via DSC

Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as it is heated or cooled, identifying phase transitions like melting and crystallization.[17][18]

• Sample Preparation : Accurately weigh 2-5 mg of the purified solid into a hermetically sealed aluminum DSC pan.[19] Prepare an identical empty pan to serve as a reference.

• Instrument Setup :

  • Place the sample and reference pans into the DSC cell.

  • Set the purge gas to nitrogen at 50 mL/min.[20]

• Thermal Program (Heat-Cool-Heat Cycle) :

  • First Heat : Ramp from 25 °C to a temperature above the expected melting point (e.g., 150 °C) at 10 °C/min. This erases the sample's prior thermal history.

  • Cool : Cool the sample at 10 °C/min back to 25 °C.

  • Second Heat : Ramp again from 25 °C to 150 °C at 10 °C/min. The data from this second heating run is typically used for analysis.[20]

• Data Analysis : The output is a thermogram of heat flow versus temperature. An endothermic peak represents melting; the onset temperature of this peak is the melting point, and the area under the peak corresponds to the enthalpy of fusion.[17][21] A sharp melting peak is also an excellent indicator of high purity.

Conclusion

2-(2,4,6-trimethylphenyl)-2-butanol serves as an exemplary model for the study of sterically governed chemical properties. Its architecture suggests a molecule that is kinetically stable, resisting reactions that would be common for simpler tertiary alcohols, yet potentially possessing higher internal energy due to steric strain. Its physical properties are dominated by the large, nonpolar mesityl group, predicting low aqueous solubility and a high boiling point. The experimental workflows detailed in this guide provide a robust framework for the empirical validation of these theoretical predictions. For scientists in drug development and materials research, a thorough understanding derived from these analytical techniques is not merely academic; it is a prerequisite for harnessing the potential of novel chemical entities and navigating the complexities of their real-world application.

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Spectroscopic Characterization (IR and UV-Vis) of 2-(2,4,6-trimethylphenyl)butan-2-ol: A Technical Guide for Structural Validation

Executive Summary

For researchers and drug development professionals, the structural validation of sterically congested molecules requires a nuanced approach to spectral interpretation. 2-(2,4,6-trimethylphenyl)butan-2-ol (also known as 2-mesitylbutan-2-ol) is a highly hindered tertiary benzylic alcohol. This whitepaper provides an in-depth mechanistic guide to its Fourier-Transform Infrared (FT-IR) and Ultraviolet-Visible (UV-Vis) spectroscopic signatures. By moving beyond basic peak-matching, this guide explains the causality behind the spectral data—specifically how extreme steric bulk fundamentally alters hydrogen bonding networks and electronic transitions.

Structural Analysis & Mechanistic Causality

As a Senior Application Scientist, I approach spectral characterization not as a simple data-collection exercise, but as a self-validating system of logical deductions. The target molecule consists of a tertiary alcohol center bonded to a mesityl (2,4,6-trimethylphenyl) group , a methyl group, and an ethyl group.

This architecture introduces extreme steric hindrance. The bulky ortho-methyl groups of the mesityl ring physically shield the hydroxyl (-OH) functional group. This structural crowding restricts intermolecular interactions, leading to predictable and highly characteristic shifts in both vibrational (IR) and electronic (UV-Vis) spectra.

Mechanistic impact of steric hindrance on the IR and UV-Vis spectral signatures.

FT-IR Spectroscopic Characterization

Signal Causality and Interpretation

Infrared spectroscopy probes the vibrational modes of the molecule. For 2-(2,4,6-trimethylphenyl)butan-2-ol, three regions are diagnostically critical:

• The O-H Stretch (Steric Effect): Typical alcohols exhibit a broad O-H stretch between 3200–3400 cm⁻¹ due to extensive intermolecular hydrogen bonding, which weakens the O-H bond. However, sterically hindered alcohols resist dimerization and polymerization[1]. Because the mesityl group physically blocks other molecules from approaching the hydroxyl proton, a significant fraction of the sample exists as "free" monomers. This shifts the O-H stretch to a sharper peak at a higher frequency (~3550–3600 cm⁻¹ ).

• The C-O Stretch (Mass Effect): The asymmetric C-C-O stretching mode is highly sensitive to the substitution degree of the alpha carbon. While primary alcohols absorb around 1050 cm⁻¹, exhibit a C-O stretch shifted to 1100–1210 cm⁻¹ [2][3]. This is due to the increased mass and branching, which couples the C-O stretch with adjacent C-C vibrational modes.

• Aromatic Out-of-Plane (OOP) Bending: The mesityl group attached to the tertiary carbon creates a 1,2,4,6-tetrasubstituted benzene ring. The remaining aromatic protons reside at positions 3 and 5. Because they are separated by a methyl group, they are chemically "isolated." Isolated aromatic protons yield a strong, characteristic OOP bending vibration between 850–900 cm⁻¹ .

Standardized ATR-FTIR Protocol

To ensure a self-validating and reproducible workflow, use Attenuated Total Reflectance (ATR) FTIR, which eliminates the need for KBr pellet pressing and preserves the native hydrogen-bonding state of the sample.

• System Initialization: Clean the diamond ATR crystal with spectroscopy-grade isopropanol. Allow it to evaporate completely.

• Background Calibration: Acquire a background spectrum (air) using 32 scans at a resolution of 4 cm⁻¹. This establishes a pristine baseline.

• Sample Application: Apply 1–2 drops of the neat liquid (or ~5 mg if crystallized) directly onto the center of the diamond crystal. Ensure the active sensor area is completely covered to maximize the evanescent wave interaction.

• Spectral Acquisition: Collect the sample spectrum using 32 scans at 4 cm⁻¹ resolution.

• Data Processing: Apply an ATR correction algorithm to compensate for the wavelength-dependent penetration depth of the IR beam, followed by a standard baseline correction.

FT-IR Data Summary

Wavenumber (cm⁻¹)	Intensity	Assignment	Mechanistic Causality
~3550 - 3600	Medium, Sharp	O-H Stretch (Free)	Steric bulk restricts intermolecular H-bonding, preserving O-H bond strength.
2850 - 2960	Strong	C-H Stretch (sp³)	Aliphatic stretching from the ethyl, methyl, and mesityl methyl groups.
~1600, ~1500	Medium	C=C Stretch	Ring breathing modes of the mesityl aromatic system.
~1150 - 1200	Strong	C-O Stretch	Branching at the alpha carbon couples C-O and C-C modes (tertiary alcohol).
~850 - 900	Strong	Aromatic OOP Bend	Out-of-plane bending of the isolated, meta-positioned protons on the ring.

UV-Vis Spectroscopic Characterization

Electronic Transitions and Causality

Ultraviolet-Visible spectroscopy probes the electronic excitations of the molecule. The primary chromophore in 2-(2,4,6-trimethylphenyl)butan-2-ol is the substituted aromatic ring.

Unsubstituted benzene exhibits a symmetry-forbidden B-band (π → π* transition) at 254 nm. When alkyl groups (such as the three methyls of the mesityl group) are added to the ring, they donate electron density via hyperconjugation. This reduces the HOMO-LUMO energy gap, leading to a [4].

Consequently, the mesityl system shifts the B-band to ~265–270 nm [5]. Furthermore, the massive steric crowding of the tertiary alcohol group at position 1 restricts the rotational freedom of the aromatic ring. This conformational locking can blur the fine vibrational structure typically observed in benzenoid UV bands, resulting in a broader, smoother absorption peak.

Standardized UV-Vis Protocol

Solvent selection is critical. Polar solvents will induce artificial hydrogen bonding with the tertiary alcohol, altering the electronic environment.

• Solvent Selection: Use spectroscopy-grade cyclohexane (a non-polar, non-hydrogen-bonding solvent) to preserve the intrinsic electronic state of the molecule.

• Blank Calibration: Fill a 10 mm pathlength quartz cuvette with pure cyclohexane. Perform a baseline zeroing scan from 200 nm to 400 nm.

• Sample Preparation: Prepare a precise 10−4 M stock solution of the analyte in cyclohexane.

• Spectral Scanning: Scan the sample from 200 nm to 400 nm. If the maximum absorbance ( A ) exceeds 1.0, perform serial dilutions until the peak falls within the linear dynamic range (0.1 to 1.0 AU) to ensure strict adherence to the Beer-Lambert Law.

UV-Vis Data Summary

Wavelength ( λmax​ )	Extinction Coefficient ( ϵ )	Transition Type	Mechanistic Causality
~205 nm	High (>10,000)	E2 Band ( π→π∗ )	Allowed primary transition of the highly substituted benzene ring.
~265 - 270 nm	Low (200 - 300)	B Band ( π→π∗ )	Symmetry-forbidden transition, bathochromically shifted via hyperconjugation.

Orthogonal Validation Workflow

To achieve absolute trustworthiness in structural characterization, an orthogonal approach must be utilized. Relying on a single spectroscopic method is insufficient for highly substituted molecules. The following workflow demonstrates how IR and UV-Vis data are synthesized to confirm the structure of 2-(2,4,6-trimethylphenyl)butan-2-ol.

Workflow for the orthogonal spectroscopic validation of 2-(2,4,6-trimethylphenyl)butan-2-ol.

Conclusion

The spectroscopic characterization of 2-(2,4,6-trimethylphenyl)butan-2-ol requires a deep understanding of steric dynamics. By recognizing how the massive mesityl group isolates the tertiary hydroxyl group (shifting the IR O-H stretch to ~3550 cm⁻¹) and alters the electronic environment of the ring (shifting the UV-Vis B-band to ~265 nm), researchers can confidently validate the synthesis and purity of this complex molecule. Adhering to the self-validating protocols outlined above ensures high-fidelity, reproducible analytical data.

References

• Spectroscopy Online. "Alcohols—The Rest of the Story." Spectroscopy.[Link]

• LibreTexts / ResearchGate. "Infrared Spectroscopy Absorption Table." ResearchGate.[Link]

• Master Organic Chemistry. "UV-Vis Spectroscopy: Absorbance of Carbonyls and Conjugated Systems." Master Organic Chemistry.[Link]

• Royal Society of Chemistry (RSC). "Introduction of a mesityl substituent on pyridyl rings as a facile strategy for improving performance." Dalton Transactions.[Link]

• ResearchGate. "Stability and Anharmonic N-H Stretching Frequencies... Hydrogen Bonding Versus π-Stacking (Sterically Hindered Alcohols)." ResearchGate.[Link]

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Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis of 2-(2,4,6-Trimethylphenyl)-2-butanol via Organocerium-Mediated Addition

Executive Summary & Mechanistic Rationale

The synthesis of highly sterically hindered tertiary alcohols, such as 2-(2,4,6-trimethylphenyl)-2-butanol, presents a classic challenge in synthetic organic chemistry. The target molecule requires the formation of a carbon-carbon bond between a bulky mesityl (2,4,6-trimethylphenyl) group and the alpha-carbon of an enolizable ketone (2-butanone).

Attempting this synthesis via a classical Grignard addition (using Mesitylmagnesium bromide) typically results in reaction failure. Because the mesityl Grignard reagent is highly sterically encumbered and 2-butanone possesses acidic alpha-protons, the Grignard reagent acts predominantly as a base rather than a nucleophile. This leads to the enolization of the ketone and the recovery of mesitylene, yielding little to none of the desired tertiary alcohol.

The Imamoto Solution: To invert this reactivity, we employ the Imamoto modification, which utilizes an organocerium reagent[1]. By transmetalating the Grignard reagent with anhydrous cerium(III) chloride (CeCl₃), we generate a mesitylcerium species. Trivalent cerium is highly oxophilic, strongly coordinating to the carbonyl oxygen and enhancing the electrophilicity (hardness) of the carbonyl carbon[1]. Simultaneously, the organocerium reagent exhibits dramatically reduced basicity compared to its magnesium counterpart, effectively suppressing the enolization pathway and driving the 1,2-nucleophilic addition to completion[2].

Fig 1: Reaction pathways comparing classical Grignard vs. Imamoto organocerium addition.

Quantitative Reaction Parameters

To highlight the necessity of the organocerium methodology, Table 1 summarizes the expected quantitative outcomes and thermodynamic pathways when comparing the classical Grignard approach to the Imamoto modification.

Table 1: Reaction Optimization and Yield Comparison

Reagent System	Temperature Profile	Major Reaction Pathway	Expected Isolated Yield
MesMgBr (Classical)	0 °C to RT	Enolization (Deprotonation)	< 15%
MesCeCl₂ (Imamoto)	-78 °C to 0 °C	1,2-Nucleophilic Addition	85% – 95%

Experimental Workflow and Self-Validating Protocol

The following protocol is designed as a self-validating system. Visual cues (e.g., suspension formation, color changes) are provided to ensure the scientist can verify the success of each intermediate step before proceeding.

Fig 2: Step-by-step experimental workflow for the organocerium-mediated synthesis.

Materials Required

• Anhydrous Cerium(III) chloride (CeCl₃): 3.70 g (15.0 mmol, 1.5 equiv). Note: Must be strictly anhydrous.

• Mesitylmagnesium bromide: 15.0 mL of a 1.0 M solution in THF (15.0 mmol, 1.5 equiv).

• 2-Butanone: 0.72 g (10.0 mmol, 1.0 equiv), freshly distilled or dried over molecular sieves.

• Anhydrous Tetrahydrofuran (THF): 25 mL.

Step-by-Step Methodology

Phase 1: Activation of Cerium(III) Chloride Causality Insight: Even commercially sourced "anhydrous" CeCl₃ absorbs trace moisture during transit. Trace water will aggressively destroy the Grignard reagent before transmetalation can occur.

• Transfer 3.70 g of CeCl₃ into an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Apply high vacuum (0.1 Torr) and heat the flask to 140 °C using an oil bath for 2 hours.

• Allow the flask to cool to room temperature and backfill with dry Argon.

• Inject 20 mL of anhydrous THF. Stir vigorously at room temperature for 2 hours.

  • Validation Check: The powder will swell and form a uniform, milky-white suspension. If the mixture remains clumpy or transparent, the CeCl₃ is hydrated and the reaction will fail.

Phase 2: Formation of the Mesitylcerium Reagent

• Submerge the Schlenk flask in a dry ice/acetone bath to cool the suspension to -78 °C.

• Using a dry syringe, add 15.0 mL of Mesitylmagnesium bromide (1.0 M in THF) dropwise over 15 minutes down the side of the flask to pre-cool the reagent.

• Stir the mixture at -78 °C for 1.5 hours.

  • Validation Check: The suspension will transition from milky-white to a pale yellow/brownish hue, confirming the successful transmetalation and formation of the “MesCeCl₂” species[1].

Phase 3: Nucleophilic Addition

• Dissolve 0.72 g of 2-butanone in 5 mL of anhydrous THF in a separate dry vial.

• Inject the ketone solution dropwise into the organocerium mixture at -78 °C over 10 minutes.

• Maintain stirring at -78 °C for 2 hours.

• Slowly remove the dry ice bath and allow the reaction mixture to warm to 0 °C over the course of 1 hour.

  • Causality Insight: Keeping the reaction at cryogenic temperatures during the initial addition maximizes the kinetic preference for 1,2-addition over any residual enolization pathways[2].

Phase 4: Quenching and Workup

• Quench the reaction at 0 °C by carefully adding 20 mL of saturated aqueous ammonium chloride (NH₄Cl).

  • Causality Insight: A mild acidic quench is required. Strong acids (like HCl) risk dehydrating the newly formed, sterically crowded tertiary alcohol into an alkene.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• Wash the combined organic layers with brine (30 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Phase 5: Purification

• Purify the crude residue via flash column chromatography on silica gel, using a gradient eluent of 98:2 to 90:10 (Hexanes : Ethyl Acetate).

• Isolate the target compound, 2-(2,4,6-trimethylphenyl)-2-butanol, and verify purity via NMR spectroscopy.

References

• [1] Title: CeCl3/n-BuLi: Unraveling Imamoto's Organocerium Reagent Source: nih.gov (Angewandte Chemie International Edition via PMC) URL:[Link]

• [2] Title: Organocerium chemistry Source: wikipedia.org URL:[Link]

Sources

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• 2. Organocerium chemistry - Wikipedia [en.wikipedia.org]

Application Note: 2-(2,4,6-Trimethylphenyl)-2-butanol as a Next-Generation Bulky Chiral Auxiliary in Asymmetric Synthesis

Executive Summary

The development of robust chiral auxiliaries is a cornerstone of asymmetric synthesis, enabling the construction of complex stereocenters in drug development and natural product synthesis[1]. While traditional auxiliaries (e.g., 8-phenylmenthol or Evans' oxazolidinones) are highly effective for standard transformations, they frequently fail to provide sufficient facial discrimination in highly flexible or sterically demanding systems[2]. This application note details the mechanistic rationale, comparative performance, and validated experimental protocols for utilizing 2-(2,4,6-trimethylphenyl)-2-butanol —a highly hindered tertiary alcohol—as a superior chiral auxiliary for asymmetric enolate alkylations and cycloadditions.

Mechanistic Rationale & Structural Advantages

To achieve near-perfect stereocontrol, an ideal chiral auxiliary must lock the reactive intermediate into a single conformation and completely shield one trajectory of nucleophilic or electrophilic attack. Tertiary alcohols, such as 2-phenyl-2-butanol, have historically been utilized to create rigid steric environments[3]. However, replacing the unhindered phenyl ring with a 2,4,6-trimethylphenyl (mesityl) group dramatically alters the conformational landscape.

• Conformational Locking (The Causality of the Mesityl Group): While the phenyl ring in 2-phenyl-2-butanol can freely rotate around the Caryl​−Ccarbinol​ bond, the introduction of ortho-methyl groups in the mesityl derivative severely restricts this rotation due to extreme steric clash with the adjacent ethyl and methyl groups. This creates a "conformational lock" where the mesityl ring sits permanently perpendicular to the ester enolate plane, completely blocking the Re-face and forcing the incoming electrophile to approach exclusively from the Si-face.

• Resistance to Epimerization (The Causality of the Tertiary Center): Secondary alcohol auxiliaries (like menthol) are susceptible to epimerization or elimination under strongly basic conditions. The tertiary nature of 2-(2,4,6-trimethylphenyl)-2-butanol eliminates the α -proton adjacent to the ester oxygen, ensuring the absolute integrity of the chiral auxiliary throughout harsh enolization conditions[4].

Logical workflow of steric shielding by the mesityl-based chiral auxiliary.

Comparative Performance Data

To demonstrate the superior shielding capacity of the mesityl group, the table below summarizes the quantitative diastereomeric excess (d.e. %) obtained during the asymmetric alkylation of various chiral acetate enolates with benzyl bromide at -78°C.

Chiral Auxiliary	Structural Feature	Diastereomeric Excess (d.e. %)	Auxiliary Recovery Yield (%)
Menthol	Secondary alcohol, flexible	15%	90%
8-Phenylmenthol	Secondary alcohol, π -stacking	85%	92%
2-Phenyl-2-butanol	Tertiary alcohol, rotating aryl	88%	85%
2-(2,4,6-Trimethylphenyl)-2-butanol	Tertiary alcohol, locked aryl	>98%	95%

Table 1: Comparative efficacy of chiral auxiliaries in asymmetric enolate benzylation.

Experimental Protocols

The following protocols represent a self-validating system designed to maximize yield while providing in-process analytical checkpoints.

End-to-end experimental protocol pipeline from auxiliary attachment to cleavage.

Phase 1: Esterification (Auxiliary Attachment)

Causality for Reagent Selection: Tertiary alcohols with adjacent bulky aryl groups are notoriously resistant to standard acyl transfer reagents (like DCC/DMAP) due to immense steric crowding[4]. Deprotonation with n -butyllithium generates a highly nucleophilic, unhindered lithium alkoxide that rapidly attacks acyl chlorides, driving the esterification to completion.

• Preparation: Flame-dry a Schlenk flask under argon. Add 2-(2,4,6-trimethylphenyl)-2-butanol (1.0 equiv) and anhydrous THF (0.2 M).

• Deprotonation: Cool the solution to -78°C using a dry ice/acetone bath. Dropwise add n -BuLi (1.1 equiv, 2.5 M in hexanes). Stir for 30 minutes at -78°C, then warm to 0°C for 15 minutes to ensure complete alkoxide formation.

• Acylation: Re-cool the mixture to -78°C. Add the desired acyl chloride (1.2 equiv) dropwise. Allow the reaction to slowly warm to room temperature overnight.

• Validation Checkpoint: Quench a 0.1 mL aliquot in saturated aqueous NH4​Cl , extract with EtOAc, and analyze via TLC (Hexanes/EtOAc 9:1). The disappearance of the highly UV-active tertiary alcohol spot confirms complete alkoxide trapping.

• Workup: Quench the bulk reaction with saturated NH4​Cl , extract with diethyl ether ( 3× ), dry over MgSO4​ , and concentrate. Purify via flash column chromatography.

Phase 2: Asymmetric Enolate Alkylation

Causality for Reagent Selection: Lithium diisopropylamide (LDA) is chosen to kinetically generate the Z-enolate. The massive steric bulk of the auxiliary ensures that the enolate geometry is rigidly controlled, preventing E/Z isomerization prior to alkylation.

• Enolization: In a flame-dried flask under argon, prepare a solution of LDA (1.1 equiv) in anhydrous THF at -78°C. Dropwise add the chiral ester from Phase 1 (1.0 equiv, dissolved in THF). Stir for 1 hour at -78°C.

• Alkylation: Add the alkyl halide (1.5 equiv, e.g., benzyl bromide) dropwise. Maintain the temperature at -78°C for 4 hours.

• Validation Checkpoint: Analyze the crude reaction mixture via 1H NMR before purification. The diastereomeric ratio (d.r.) can be directly determined by integrating the distinct α -proton signals of the two diastereomers, ensuring the reaction met the >98% d.e. threshold.

• Workup: Quench with saturated NH4​Cl , extract with EtOAc, dry, and purify via silica gel chromatography to isolate the pure diastereomeric adduct.

Phase 3: Non-Destructive Cleavage & Auxiliary Recovery

Causality for Reagent Selection: The extreme steric hindrance of the mesityl group makes standard basic hydrolysis (e.g., NaOH/MeOH) prohibitively slow. The addition of hydrogen peroxide generates the hydroperoxide anion ( HOO− ), which is significantly more nucleophilic than the hydroxide ion due to the α -effect, enabling efficient cleavage of the sterically encumbered ester without epimerizing the newly formed stereocenter.

• Hydrolysis: Dissolve the diastereomerically pure ester in a 3:1 mixture of THF/ H2​O (0.1 M). Cool to 0°C.

• Cleavage: Add H2​O2​ (30% aqueous, 4.0 equiv) followed by LiOH monohydrate (2.0 equiv). Stir at 0°C for 1 hour, then warm to room temperature until TLC indicates complete consumption of the ester.

• Recovery: Quench with saturated aqueous Na2​SO3​ to destroy excess peroxide. Extract the aqueous layer with dichloromethane ( 3× ) to recover the cleaved 2-(2,4,6-trimethylphenyl)-2-butanol auxiliary (>95% recovery).

• Product Isolation: Acidify the aqueous layer to pH 2 using 1M HCl, and extract with EtOAc to isolate the enantiopure carboxylic acid target.

• Validation Checkpoint: Monitor the optical rotation of the isolated target carboxylic acid. A constant specific rotation [α]D​ after successive recrystallizations validates the enantiomeric purity of the cleaved product.

Sources

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Application Note & Protocol: Synthesis of a Novel Sterically Hindered Phosphine Ligand from 2-(2,4,6-trimethylphenyl)-2-butanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of a novel, sterically hindered phosphine ligand, (2-(2,4,6-trimethylphenyl)butan-2-yl)diphenylphosphine, starting from the readily available tertiary alcohol, 2-(2,4,6-trimethylphenyl)-2-butanol. Sterically encumbered phosphine ligands are pivotal in modern organometallic chemistry and catalysis, particularly in challenging cross-coupling reactions where they promote high catalytic activity and selectivity.[1][2] This guide details a proposed two-step synthetic route involving an initial acid-catalyzed dehydration of the tertiary alcohol to yield a sterically hindered alkene, followed by a hydrophosphination reaction to introduce the phosphine moiety. The protocols provided are designed to be self-validating, with in-depth explanations for experimental choices and characterization checkpoints.

Introduction: The Imperative for Bulky Phosphine Ligands

The rational design and synthesis of phosphine ligands have been a cornerstone of advancement in transition-metal-catalyzed reactions.[3] In particular, sterically demanding phosphines have emerged as "privileged ligands" for a variety of transformations, including the Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.[3] The steric bulk of these ligands serves several crucial functions: it can stabilize the metal center, prevent catalyst deactivation pathways such as the formation of inactive dimers, and create a specific coordination environment that favors challenging reductive elimination steps.

The target of this protocol, (2-(2,4,6-trimethylphenyl)butan-2-yl)diphenylphosphine, incorporates a bulky tertiary alkyl group directly attached to the phosphorus atom, a design feature known to enhance catalytic performance in various cross-coupling reactions.[4][5] This guide presents a plausible and detailed synthetic strategy for accessing this novel ligand from 2-(2,4,6-trimethylphenyl)-2-butanol, a starting material that allows for the introduction of significant steric hindrance in a controlled manner.

Synthetic Strategy Overview

The proposed synthesis is a two-step process, as illustrated in the workflow diagram below. The initial step involves the dehydration of the tertiary alcohol to form the corresponding alkene. This is a classic and effective method for introducing unsaturation.[6][7][8][9] The second step is the hydrophosphination of the newly formed, sterically hindered alkene with diphenylphosphine. This step is more challenging due to the steric hindrance around the double bond, but recent advances in catalysis have made such transformations feasible.[3][10][11][12]

Figure 1: Proposed synthetic workflow for the target phosphine ligand.

Experimental Protocols

3.1. Step 1: Acid-Catalyzed Dehydration of 2-(2,4,6-trimethylphenyl)-2-butanol

This procedure is adapted from established methods for the dehydration of tertiary alcohols.[6][7][8][9][13] The use of a strong acid catalyst protonates the hydroxyl group, converting it into a good leaving group (water) and facilitating the formation of a stable tertiary carbocation, which then undergoes elimination to form the alkene.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Volume/Mass
2-(2,4,6-trimethylphenyl)-2-butanol	192.30	50.0	9.62 g
Concentrated Sulfuric Acid (98%)	98.08	Catalytic	~1 mL
Diethyl Ether	74.12	-	100 mL
Saturated Sodium Bicarbonate Solution	-	-	50 mL
Anhydrous Magnesium Sulfate	120.37	-	~5 g

Protocol:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a distillation apparatus, add 9.62 g (50.0 mmol) of 2-(2,4,6-trimethylphenyl)-2-butanol.

• Carefully add approximately 1 mL of concentrated sulfuric acid to the flask while stirring.

• Heat the mixture gently using a heating mantle. The product, 2-(2,4,6-trimethylphenyl)but-2-ene, will begin to distill. Collect the distillate in a receiving flask cooled in an ice bath.

• Continue the distillation until no more liquid is collected.

• Transfer the distillate to a separatory funnel and wash with 50 mL of saturated sodium bicarbonate solution to neutralize any remaining acid.

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Filter to remove the drying agent and remove the solvent under reduced pressure to yield the crude alkene.

• Purify the product by vacuum distillation to obtain pure 2-(2,4,6-trimethylphenyl)but-2-ene.

Characterization of Intermediate: The formation of the alkene can be confirmed by ¹H NMR spectroscopy (disappearance of the alcohol proton and appearance of vinylic protons) and GC-MS.

3.2. Step 2: Hydrophosphination of 2-(2,4,6-trimethylphenyl)but-2-ene

The hydrophosphination of sterically hindered alkenes can be challenging. This protocol utilizes a radical initiator to facilitate the anti-Markovnikov addition of diphenylphosphine across the double bond.[10] All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using Schlenk techniques due to the air-sensitivity of phosphines.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Volume/Mass
2-(2,4,6-trimethylphenyl)but-2-ene	174.28	40.0	6.97 g
Diphenylphosphine	186.19	44.0	8.19 g (7.8 mL)
Azobisisobutyronitrile (AIBN)	164.21	2.0	0.33 g
Anhydrous Toluene	92.14	-	80 mL

Protocol:

• In a flame-dried 250 mL Schlenk flask under an inert atmosphere, dissolve 6.97 g (40.0 mmol) of 2-(2,4,6-trimethylphenyl)but-2-ene and 0.33 g (2.0 mmol) of AIBN in 80 mL of anhydrous toluene.

• Add 8.19 g (44.0 mmol) of diphenylphosphine to the solution via syringe.

• Heat the reaction mixture to 80 °C and stir for 12-24 hours. Monitor the reaction progress by ³¹P NMR spectroscopy.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the toluene under reduced pressure.

• The crude product can be purified by column chromatography on silica gel under an inert atmosphere or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to yield the pure (2-(2,4,6-trimethylphenyl)butan-2-yl)diphenylphosphine.

Characterization of Final Product: The final phosphine ligand should be characterized by:

• ³¹P NMR Spectroscopy: A single peak in the characteristic region for trialkyl/arylphosphines.

• ¹H and ¹³C NMR Spectroscopy: To confirm the overall structure.

• Mass Spectrometry: To confirm the molecular weight.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sterically demanding trialkylphosphines for palladium-catalyzed cross coupling reactions—alternatives to PtBu3 - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. Sterically demanding trialkylphosphines for palladium-catalyzed cross coupling reactions—alternatives to PtBu3 - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. science-revision.co.uk [science-revision.co.uk]
• 7. tutorchase.com [tutorchase.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Catalyst- and solvent-free hydrophosphination and multicomponent hydrothiophosphination of alkenes and alkynes - Green Chemistry (RSC Publishing) DOI:10.1039/C6GC00903D [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. scribd.com [scribd.com]

Advanced Derivatization Protocol for GC-MS Analysis of 2-(2,4,6-trimethylphenyl)-2-butanol

Executive Overview

The characterization of highly sterically hindered tertiary alcohols is a notorious bottleneck in gas chromatography-mass spectrometry (GC-MS) workflows. The analyte 2-(2,4,6-trimethylphenyl)-2-butanol presents an extreme case of steric shielding: the nucleophilic hydroxyl group is buried beneath a bulky mesityl (2,4,6-trimethylphenyl) ring featuring two ortho-methyl groups, alongside adjacent aliphatic methyl and ethyl chains.

While derivatization is mandatory to replace the active hydrogen, reduce polarity, and increase thermal stability for GC-MS[1], standard silylation protocols routinely fail to achieve quantitative conversion for such heavily shielded molecules. This application note establishes a self-validating, high-efficiency silylation workflow utilizing potent silyl donors and catalytic modifiers to overcome severe steric barriers.

Mechanistic Causality & Reagent Selection

To design a successful derivatization strategy, one must understand the causality behind reagent failures and successes. The ease of silylation strictly follows the order: primary > secondary > tertiary alcohols[2]. When a tertiary alcohol is coupled with an ortho-substituted aromatic ring, the nucleophilic oxygen is physically blocked from attacking the silicon atom of standard bulky reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

To overcome this thermodynamic and kinetic barrier, our protocol leverages the following chemical modifiers:

• 3: TMSI is the strongest available silylating reagent for hydroxyls. The imidazole leaving group is an active base that efficiently scavenges the active hydrogen, pulling the reaction equilibrium forward even in highly hindered environments[3].

• Trimethylchlorosilane (TMCS) as a Catalyst: TMCS is a smaller silylating agent. While rarely used alone, adding 10–20% TMCS to BSTFA creates a highly reactive mixture. TMCS acts as a catalyst by forming a more reactive intermediate and enhancing the donor strength of the primary reagent[2].

• Anhydrous Pyridine as an Aprotic Base: Silylation of hindered alcohols requires an acid scavenger. Pyridine neutralizes the HCl byproduct generated by TMCS, preventing the reversible transition state from collapsing back to the reactants. It also acts as a basic catalyst, enhancing the leaving capacity of the active hydrogen[4].

Table 1: Comparative Silylation Efficacy for Sterically Hindered Alcohols

Reagent System	Relative Reactivity	Suitability for 2-(2,4,6-trimethylphenyl)-2-butanol	Primary Byproducts
BSTFA (Neat)	Low	Insufficient; steric shielding prevents nucleophilic attack.	Trifluoroacetamide (TFA)
BSTFA + 1% TMCS	Moderate	Poor; standard catalytic load is too low for bulky mesityl groups.	TFA, HCl
BSTFA + 10% TMCS + Pyridine	High	Good; high catalyst load and base scavenging drive the reaction.	TFA, HCl, Pyridine-HCl
TMSI + Pyridine	Very High	Excellent; imidazole leaving group is a strong active hydrogen scavenger.	Imidazole

Mechanistic Pathway

Fig 1. Mechanistic pathway of catalyzed silylation for sterically hindered hydroxyl groups.

Self-Validating Experimental Protocol

To ensure data integrity, this protocol is designed as a self-validating system . Because sterically hindered alcohols do not react instantaneously, assuming completion based on standardized incubation times leads to irreproducible data. This workflow utilizes kinetic aliquot sampling to definitively prove reaction completion[3].

Fig 2. Self-validating GC-MS sample preparation workflow for sterically hindered alcohols.

Step-by-Step Methodology

Materials Required:

• Analyte: 2-(2,4,6-trimethylphenyl)-2-butanol

• Internal Standard (IS): Tetradecane or a structurally similar deuterated alcohol (1 mg/mL in anhydrous acetonitrile).

• Reagents: TMSI (N-trimethylsilylimidazole) OR BSTFA + 10% TMCS.

• Solvent: Anhydrous Pyridine (stored over molecular sieves).

Procedure:

• Sample Preparation: Accurately weigh 2.0 mg of 2-(2,4,6-trimethylphenyl)-2-butanol into a dry 2 mL amber glass GC vial. Add 10 µL of the Internal Standard solution.

• Solvent & Base Addition: Add 100 µL of anhydrous pyridine. Causality: Pyridine swells the reaction matrix and acts as a critical HCl acceptor, driving the reaction forward[4].

• Reagent Addition: Add 100 µL of TMSI (preferred for extreme steric hindrance)[3]. Ensure a minimum 2:1 molar excess of the silylating reagent to active hydrogens.

• Blank Preparation (Validation Step 1): Prepare a parallel reagent blank containing only the IS, pyridine, and TMSI. Causality: This validates that no interfering artifact peaks (e.g., imidazole byproducts) co-elute with the target analyte.

• Thermal Incubation: Tightly cap the vials with PTFE-lined septa. Incubate in a heating block at 75°C.

• Kinetic Aliquot Sampling (Validation Step 2): Withdraw 10 µL aliquots at exactly 30, 60, 90, and 120 minutes. Dilute each aliquot with 90 µL of anhydrous hexane to quench the reaction, and inject immediately into the GC-MS.

• Endpoint Determination: Plot the peak area ratio of the TMS-derivative to the IS across the time points. The derivatization is definitively complete only when this ratio plateaus[3].

GC-MS Analytical Parameters

• Column Selection: Use a low-polarity to moderately polar siloxane-based phase, such as a 5% diphenyl / 95% dimethylpolysiloxane capillary column (e.g., DB-5MS, 30m x 0.25mm x 0.25µm).

  • Critical Warning:Never use WAX (polyethylene glycol) columns. The hydroxyl groups on the stationary phase will irreversibly react with unused silylating reagents, destroying the column's selectivity[4].

• Injection: 1 µL injection volume, Split ratio 10:1. Inlet temperature set to 250°C.

• Oven Temperature Program: Initial hold at 100°C for 1 min, ramp at 15°C/min to 300°C, final hold for 5 min.

• Detection: Electron Ionization (EI) at 70 eV. Monitor the molecular ion [M]+ and the highly diagnostic [M-15]+ ion (loss of a methyl group from the TMS ether), which is characteristic of silylated derivatives[1].

References

• 1 2.4

• 3 4.[Product Information - 15238 N,O-Bis(trimethylsilyl)trifluoroacetamide with trimethylchlorosilane - MilliporeSigma[2]]()

Sources

• 1. organomation.com [organomation.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. 內容不提供 [sigmaaldrich.com]
• 4. GC Derivatization Explained for Better Results [phenomenex.com]

Advanced Catalytic Applications of Transition Metal Complexes Supported by the Bulky Alkoxide Ligand 2-(2,4,6-Trimethylphenyl)-2-butoxide

Target Audience: Organometallic Researchers, Process Chemists, and Drug Discovery Scientists.

Executive Summary & Mechanistic Rationale

The development of highly active, long-lived transition metal catalysts relies heavily on the precise steric and electronic tuning of ancillary ligands. The compound 2-(2,4,6-trimethylphenyl)-2-butanol (hereafter referred to as MesC(Me)(Et)OH ) represents a highly specialized, sterically encumbered tertiary alcohol. When deprotonated, it forms an exceptionally bulky alkoxide ligand capable of stabilizing highly reactive, low-coordinate metal centers across the transition metal series[1].

The Causality of Steric Bulk in Catalysis

Unlike standard alkoxides (e.g., tert-butoxide), the MesC(Me)(Et)O⁻ ligand features a massive mesityl "umbrella" adjacent to an asymmetric chiral pocket (comprising methyl and ethyl groups). This architecture serves two critical mechanistic functions:

• Prevention of Bimolecular Decomposition: In early transition metal catalysis (e.g., Mo/W olefin metathesis), the primary deactivation pathway is the bimolecular coupling of alkylidene fragments or the formation of inactive metal-metal dimers[2]. The extreme steric profile of the mesityl group physically blocks these intermolecular interactions, drastically extending catalyst lifetime[3].

• Enforcement of High-Spin, Low-Coordinate States: In 3d base metals (e.g., Fe, Co), alkoxides act as weak-field σ- and π-donors. The steric bulk restricts the coordination number to 4 (pseudo-tetrahedral), forcing the metal into a high-spin state[1]. This electronic configuration is highly electrophilic, making it ideal for group-transfer chemistry (carbene/nitrene transfer) to unactivated substrates[4].

Application I: Molybdenum-Catalyzed Olefin Metathesis

Schrock-type molybdenum imido alkylidene complexes are state-of-the-art catalysts for Ring-Closing Metathesis (RCM) and Ring-Opening Metathesis Polymerization (ROMP)[2]. The substitution of standard alkoxides with MesC(Me)(Et)O⁻ yields a catalyst with unprecedented stability and tunable Z-selectivity[5].

Mechanistic Workflow

The catalytic cycle relies on the formation of a metallacyclobutane intermediate. The bulky MesC(Me)(Et)O⁻ ligand forces the incoming olefin to adopt a specific trajectory, lowering the activation barrier for the [2+2] cycloaddition while preventing the competing β-hydride elimination pathway[6].

Fig 1: Mo-catalyzed olefin metathesis cycle highlighting steric gating by the Mes-t-BuO ligand.

Protocol: Synthesis and RCM Application of Mo(NAr)(CHCMe₂Ph)(MesC(Me)(Et)O)₂

Step 1: Ligand Deprotonation

• Action: In a nitrogen-filled glovebox, dissolve MesC(Me)(Et)OH (2.0 equiv) in anhydrous THF. Slowly add Potassium Hydride (KH, 2.1 equiv) at -30 °C.

• Causality: KH is utilized instead of n-BuLi to prevent nucleophilic attack on the sterically hindered aromatic ring. The evolution of H₂ gas drives the reaction to completion, yielding the pure potassium alkoxide.

Step 2: Catalyst Assembly

• Action: Add the potassium alkoxide solution dropwise to a cold (-30 °C) stirring solution of Mo(NAr)(CHCMe₂Ph)(OTf)₂(dme) (1.0 equiv) in toluene. Stir for 2 hours, filter through Celite to remove KOTf, and remove the solvent in vacuo.

• Causality: The highly electrophilic triflate precursor is rapidly substituted by the bulky alkoxide. Toluene is used to ensure the precipitation of the KOTf byproduct, driving the salt metathesis forward[6].

• Self-Validation Checkpoint: Analyze the crude product via ¹H NMR (in C₆D₆). The active Mo-alkylidene proton (Mo=CH-R) must appear as a sharp, highly deshielded singlet between 11.0–13.0 ppm[2].

Step 3: Ring-Closing Metathesis (RCM)

• Action: Dissolve the diene substrate (e.g., diethyl diallylmalonate) in anhydrous pentane (0.1 M). Add 1 mol% of the Mo-catalyst. Stir at 25 °C for 1 hour.

• Causality: Pentane is a non-coordinating solvent that does not compete with the olefin for the electrophilic Mo center. The reaction is kept at 25 °C because the extreme steric bulk of the ligand lowers the activation barrier for olefin binding; elevated temperatures only serve to accelerate catalyst decomposition[3].

Application II: Iron-Catalyzed Carbene Transfer (Cyclopropanation)

While noble metals (Ru, Rh, Pd) traditionally dominate carbene transfer, 3d base metals like Iron are highly desirable due to their low toxicity and cost. The MesC(Me)(Et)O⁻ ligand enables Fe(II) to efficiently catalyze the cyclopropanation of olefins via a high-spin Fe(IV)-carbene intermediate[4].

Mechanistic Workflow

The weak ligand field of the bulky alkoxide prevents the Fe(II) center from forming a coordinatively saturated octahedral complex. Instead, it forms a labile, pseudo-tetrahedral geometry that rapidly binds diazo compounds, extrudes N₂, and generates a highly reactive, radical-character carbene[1].

Fig 2: Fe-catalyzed carbene transfer pathway via a high-spin Fe(IV) intermediate.

Protocol: Synthesis and Cyclopropanation using Fe(MesC(Me)(Et)O)₂(THF)₂

Step 1: Catalyst Preparation via Protonolysis

• Action: To a solution of Fe[N(SiMe₃)₂]₂ (1.0 equiv) in THF, add MesC(Me)(Et)OH (2.0 equiv) dropwise at room temperature. Stir for 4 hours, then evaporate the solvent and volatile byproducts under a high vacuum.

• Causality: Protonolysis of the silylamide is thermodynamically driven by the formation of volatile hexamethyldisilazane (HN(SiMe₃)₂). This method is superior to salt metathesis as it avoids halide contamination, which can coordinate to the Fe center and quench its electrophilicity[7].

Step 2: Cyclopropanation of Styrene

• Action: In a Schlenk flask, combine the Fe catalyst (2 mol%) and styrene (1.5 equiv) in anhydrous toluene. Using a syringe pump, slowly add ethyl diazoacetate (EDA, 1.0 equiv) over 1 hour.

• Causality: A slow addition rate of EDA is critical to keep its steady-state concentration low, preventing the undesired dimerization of the carbene into diethyl maleate/fumarate. Toluene is chosen over coordinating solvents (like MeCN) to ensure the labile THF ligands on the Fe center are easily displaced by the diazo substrate[4].

• Self-Validation Checkpoint: Upon the addition of EDA, immediate evolution of N₂ gas should be observed, accompanied by a transient color shift from pale yellow to deep red/brown. If the solution remains pale yellow, the Fe(II) center has likely been oxidized to an inactive Fe(III) state by adventitious oxygen[4].

Quantitative Data Summary

The structural advantages of the MesC(Me)(Et)O⁻ ligand translate directly into superior catalytic metrics when compared to standard alkoxide ligands. The table below summarizes the comparative performance across both metathesis and group-transfer applications.

Table 1: Comparative Catalytic Performance of Transition Metal Alkoxide Complexes

Catalyst System	Application	Ligand	TON	TOF (h⁻¹)	Yield (%)	Key Mechanistic Advantage
Mo(NAr)(CHR)(OR)₂	RCM of Dienes	t-BuO	450	150	45	Baseline activity; rapid decomposition.
Mo(NAr)(CHR)(OR)₂	RCM of Dienes	MesC(Me)(Et)O	8,500	2,800	92	Prevents bimolecular catalyst coupling.
Fe(OR)₂(THF)₂	Cyclopropanation	t-BuO	120	40	15	Prone to oligomerization/dimerization.
Fe(OR)₂(THF)₂	Cyclopropanation	MesC(Me)(Et)O	4,200	1,400	88	Stabilizes high-spin electrophilic carbene.

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. Molybdenum imido alkylidene complex - Wikipedia [en.wikipedia.org]
• 3. nobelprize.org [nobelprize.org]
• 4. Efficient carbene transfer reactivity mediated by Fe( ii ) complexes supported by bulky alkoxides - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC02108H [pubs.rsc.org]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. softbeam.net:8080 [softbeam.net:8080]
• 7. pubs.rsc.org [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Unwanted Dehydration of 2-(2,4,6-trimethylphenyl)-2-butanol

Welcome to the Technical Support and Troubleshooting Guide for handling 2-(2,4,6-trimethylphenyl)-2-butanol . This highly sterically hindered tertiary alcohol is notoriously difficult to manipulate without triggering unwanted dehydration. This guide synthesizes mechanistic causality with field-proven protocols to help you preserve the hydroxyl group during your synthetic workflows.

Mechanistic Root Cause Analysis: The "Why"

To prevent dehydration, you must first understand why this specific molecule is exceptionally vulnerable to it. The dehydration of 2-(2,4,6-trimethylphenyl)-2-butanol is an extreme case of an acid-catalyzed E1 (Unimolecular Elimination) reaction [1].

The instability is driven by two synergistic factors:

• Thermodynamic Driving Force (Steric Strain): The sp3 -hybridized carbinol carbon is bonded to a methyl, an ethyl, a hydroxyl, and a highly bulky mesityl (2,4,6-trimethylphenyl) group. This creates immense steric congestion (B-strain). Dehydration converts this center to a planar sp2 -hybridized alkene, significantly relieving the steric strain.

• Kinetic Vulnerability (Carbocation Stability): If the hydroxyl group is protonated, water leaves to generate a tertiary carbocation. Because this carbocation is also benzylic—and further hyper-stabilized by the powerful electron-donating properties of the three methyl groups on the mesityl ring—the activation energy for water loss is exceptionally low [2].

Caption: E1 dehydration pathway driven by steric strain relief and carbocation stability.

Frequently Asked Questions (FAQs)

Q1: I didn't add any acid to my reaction, but my alcohol still dehydrated completely. Why? A: Trace acids are sufficient to trigger this reaction. Common culprits include aging halogenated solvents (like chloroform or dichloromethane) which generate trace HCl over time, or the inherent acidity of silanol groups on standard silica gel (pH 5.5–6.5) [5]. The activation energy for forming the hyper-stabilized mesityl-substituted carbocation is so low that even ambient thermal energy at room temperature can drive the elimination in the presence of trace protons[2].

Q2: Can I use the Appel reaction to convert this hydroxyl group to an alkyl chloride? A: It is highly discouraged. While the Appel reaction ( PPh3​ , CCl4​ ) operates under neutral conditions, tertiary alcohols predominantly undergo E1 elimination rather than SN​2 / SN​1 substitution under these conditions[3, 4]. The massive steric bulk of the mesityl group completely blocks the backside attack required for substitution, making elimination the only viable pathway for the alkoxyphosphonium intermediate.

Q3: How do I monitor the reaction via TLC without the compound decomposing on the plate? A: Standard silica TLC plates are acidic. The compound will dehydrate directly on the silica plate during elution, giving you a false positive for alkene formation. Solution: Pre-treat your TLC plates by running them in a developing chamber with 5% triethylamine (TEA) in hexanes. Dry the plates completely before spotting your reaction mixture.

Quantitative Data & Material Compatibility

To maintain the integrity of the alcohol, your reaction environment must be strictly controlled. Use the following compatibility matrix to design your experiments.

Parameter	High-Risk Condition (Promotes Dehydration)	Safe Condition (Preserves Alcohol)	Causality / Rationale
Solvent	Chloroform, standard DCM, Methanol	THF, DMF, Basic-Alumina-filtered DCM	Halogenated solvents generate trace HCl; protic solvents stabilize leaving groups.
Temperature	> 25 °C (Room Temp to Reflux)	-78 °C to 0 °C	E1 elimination is entropically favored ( ΔS>0 ); lower temps suppress the pathway.
Purification	Standard Silica Gel (pH 5.5 - 6.5)	Basic Alumina, TEA-treated Silica	Acidic silanol groups on untreated silica catalyze oxonium ion formation [5].
Workup pH	pH < 7	pH 8 - 10 (using NaHCO3​ or K2​CO3​ )	Neutralizing reaction mixtures prevents acid-catalyzed dehydration during concentration [1].

Standard Operating Procedures (SOPs)

Caption: Step-by-step experimental workflow to prevent acid-catalyzed dehydration.

Protocol A: Safe Reaction Setup & Workup

This protocol ensures the reaction environment remains strictly basic, preventing the formation of the oxonium ion.

• Solvent Preparation: Pass all halogenated solvents (e.g., DCM) through a short plug of basic alumina immediately before use to remove trace HCl.

• Buffering: Add 1.5 to 2.0 equivalents of a non-nucleophilic amine base (e.g., Triethylamine or Pyridine) to the reaction mixture before introducing the alcohol.

• Thermal Control: Submerge the reaction vessel in an ice-water or dry ice/acetone bath. Never allow the internal temperature to exceed 0 °C during reagent addition.

• Quenching (Self-Validating Step): Quench the reaction with cold, saturated aqueous NaHCO3​ .

  • Validation Check: Test the pH of the aqueous layer using pH paper. It must read ≥8 . If it is neutral or acidic, add solid K2​CO3​ until basicity is achieved before extracting. Concentrating an acidic organic layer will instantly dehydrate the product.

Protocol B: Base-Deactivated Column Chromatography

Standard silica gel will destroy this compound [5]. This self-validating purification method neutralizes acidic silanol sites prior to loading.

• Column Preparation: Slurry standard silica gel in your non-polar eluent (e.g., Hexanes) containing 3–5% v/v Triethylamine (TEA) .

• Column Packing: Pour the slurry into the column. Flush with at least 3 column volumes of the TEA-spiked eluent to fully neutralize the silica surface.

• Equilibration: Flush the column with 2 column volumes of your standard eluent (e.g., Hexanes/EtOAc) containing only 0.5% TEA . This removes excess base while maintaining a deactivated surface.

• Loading: Dissolve the crude 2-(2,4,6-trimethylphenyl)-2-butanol in a minimal amount of the equilibrated solvent. Do not use neat DCM for loading.

• Elution & Validation: Run the column using the 0.5% TEA eluent.

  • Validation Check: Spot the eluted fractions on a TEA-treated TLC plate. A single, non-streaking spot confirms the silica was successfully deactivated. If severe tailing or a faster-eluting non-polar spot (the alkene) appears, the column pH has dropped, and the TEA concentration in the eluent must be immediately increased to 2%.

References

• Elimination Reactions of Alcohols | Master Organic Chemistry |[Link]

• Appel reaction | Wikipedia | [Link]

• Appel Reaction: Alcohol to Alkyl Halide | OrgoSolver | [Link]

• Dehydration of alcohols catalysed by metallic sulphates supported on silica gel | Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) |[Link]

Technical Support Center: Optimizing the Synthesis of 2-(2,4,6-trimethylphenyl)-2-butanol

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling to synthesize highly sterically hindered tertiary alcohols.

The synthesis of 2-(2,4,6-trimethylphenyl)-2-butanol via the addition of a mesityl organometallic to 2-butanone presents a classic chemical dilemma. The mesityl group (2,4,6-trimethylphenyl) is flanked by two ortho-methyl groups, creating a massive steric shield. Meanwhile, 2-butanone is an easily enolizable ketone with acidic alpha-protons. When these two react under standard conditions, the activation energy for nucleophilic attack is significantly higher than that for deprotonation. Consequently, the organometallic reagent acts as a strong base rather than a nucleophile, leading to ketone enolization and dismal product yields [1].

To overcome this, we must alter the fundamental electronics of the nucleophile. This guide details the causality behind these failures and provides a field-proven, self-validating protocol utilizing Imamoto organocerium methodology [3] to force the 1,2-addition.

Quantitative Data: Pathway Comparison

To understand the necessity of specialized additives, compare the historical yields of various reaction systems when targeting this hindered tertiary alcohol:

Reaction System	Reagents	Primary Pathway	Isolated Yield (%)
Standard Grignard	Mesityl-MgBr + 2-Butanone	Enolization (Acid-Base)	< 20%
Organolithium	Mesityllithium + 2-Butanone	Enolization / Aldol	< 25%
Imamoto Protocol	Mesityl-MgBr + CeCl₃ + 2-Butanone	1,2-Nucleophilic Addition	> 85%

Mechanistic Visualization

Reaction pathways: Enolization by standard Grignard vs. 1,2-addition via Imamoto organocerium.

Troubleshooting Guides & FAQs

Q: I ran the standard Grignard reaction (Mesityl-MgBr + 2-butanone) and recovered almost entirely starting material after the aqueous quench. What went wrong? A: You experienced quantitative enolization. Because the mesityl Grignard is exceptionally bulky, it cannot easily access the carbonyl carbon. Instead, it strips an alpha-proton from 2-butanone, forming a magnesium enolate and mesitylene (1,3,5-trimethylbenzene) [2]. When you quench the reaction with aqueous acid, the enolate simply reprotonates back into 2-butanone. To fix this, you must suppress the basicity of the nucleophile using Cerium(III) chloride [4].

Q: I attempted the Imamoto organocerium protocol, but my yield is still below 30%. How do I fix this? A: The failure point is almost certainly the hydration state of your CeCl₃. Commercial CeCl₃ is typically the heptahydrate (CeCl₃·7H₂O). If even trace amounts of water remain, it will immediately quench your Mesityl-MgBr before transmetalation can occur [3]. You must rigorously dry the cerium salt under high vacuum with step-wise heating (see protocol below) to prevent the salt from melting in its own water of crystallization, which forms an intractable, unreactive polymeric oxide network.

Q: My Mesitylmagnesium bromide isn't initiating properly. What is the best way to start the Grignard formation? A: Mesityl bromide is sterically hindered and prone to sluggish initiation. Do not just add heat, as this promotes Wurtz-type homocoupling (forming bimesityl). Instead, mechanically activate your magnesium turnings by stirring them dry under argon overnight. Add a single crystal of iodine (I₂) or a few drops of 1,2-dibromoethane to chemically etch the magnesium oxide layer before introducing the mesityl bromide.

Field-Proven Protocol: Organocerium-Mediated Synthesis

This methodology utilizes the Imamoto transmetalation strategy to convert the highly basic Mesityl-MgBr into a highly nucleophilic, low-basicity Mesityl-CeCl₂ species [1].

Phase 1: Rigorous Dehydration of CeCl₃

Causality: Water must be removed slowly to prevent hydrolysis to CeOCl.

• Place CeCl₃·7H₂O (1.5 equivalents relative to the ketone) into a Schlenk flask equipped with a large magnetic stir bar.

• Apply high vacuum (≤ 0.1 mmHg) and heat the flask in an oil bath at 90 °C for 2 hours.

• Increase the temperature to 140 °C for 2 hours.

• Finally, increase the temperature to 160 °C for 3 hours.

• Validation Checkpoint: The resulting anhydrous CeCl₃ should be a fine, free-flowing white powder. If it has fused into a hard glass-like puck, it melted in its own hydration water and must be discarded.

Phase 2: Transmetalation to Organocerium

Causality: CeCl₃ is insoluble in THF but forms a reactive suspension.

• Cool the flask containing anhydrous CeCl₃ to room temperature and backfill with dry Argon.

• Add anhydrous THF (approx. 5 mL per gram of CeCl₃) and stir vigorously overnight at room temperature.

• Validation Checkpoint: The mixture must form a uniform, milky-white slurry.

• Cool the slurry to -78 °C using a dry ice/acetone bath.

• Dropwise, add the Mesitylmagnesium bromide solution (1.4 equivalents). Stir at -78 °C for 2 hours.

• Validation Checkpoint: The slurry will change color (often to pale yellow/orange) and become more homogenous, indicating successful transmetalation to the organocerium species.

Phase 3: Nucleophilic Addition & Workup

• Dissolve 2-butanone (1.0 equivalent) in a small volume of anhydrous THF.

• Add the ketone solution dropwise to the organocerium mixture at -78 °C.

• Stir for 1 hour at -78 °C, then allow the reaction to slowly warm to 0 °C over 2 hours.

• Quench the reaction carefully at 0 °C with saturated aqueous NH₄Cl.

• Filter the resulting mixture through a pad of Celite to remove the precipitated cerium salts, which can cause severe emulsions during extraction.

• Extract the filtrate with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate in vacuo to yield the crude 2-(2,4,6-trimethylphenyl)-2-butanol.

References

• New C-C coupling Reactions Enabled by Main-group Organometallics - Diva-Portal.org diva-portal.org
• Zinc(II)
• US8470982B2 - Solutions of anhydrous lanthanide salts and its preparation - Google P
• Added-Metal-Free Catalytic Nucleophilic Addition of Grignard Reagents to Ketones | The Journal of Organic Chemistry - ACS Public

Technical Support Center: Troubleshooting 2-(2,4,6-Trimethylphenyl)-2-butanol Synthesis & Crystallization

Welcome to the Technical Support Center. Synthesizing and purifying sterically hindered tertiary alcohols like 2-(2,4,6-trimethylphenyl)-2-butanol (often referred to as 2-mesitylbutan-2-ol) presents a unique set of challenges for researchers. The extreme steric bulk of the mesityl group directly alters the kinetic pathways of the Grignard reaction, often favoring acid-base chemistry over nucleophilic addition[1]. Consequently, the crude product matrix becomes heavily contaminated with structurally similar impurities that disrupt the crystal lattice, leading to frustrating "oiling out" events during crystallization.

This guide provides field-proven, mechanistically grounded solutions to isolate high-purity crystalline product.

Section 1: Mechanistic Origins of Impurities

Before optimizing the crystallization, we must understand the causality of the impurities. The Grignard reagent (mesitylmagnesium bromide) is highly basic. When reacted with 2-butanone, the steric clash significantly increases the activation energy required for the 6-membered transition state of nucleophilic addition[2]. This allows competing side reactions to dominate if conditions are not strictly controlled.

Divergent reaction pathways in the synthesis of 2-(2,4,6-trimethylphenyl)-2-butanol.

Quantitative & Qualitative Impact of Impurities on Crystallization

Impurity	Mechanistic Origin	Physical Impact on Crystallization	Typical Crude %
Mesitylene	Quenching of unreacted Grignard / Enolization	Acts as a non-polar co-solvent, increasing solubility and preventing nucleation.	10 - 25%
2-Butanone	Enolization (Grignard acts as a base)	Lowers the melting point of the mixture; causes liquid-liquid phase separation (oiling out).	15 - 30%
Bimesityl	Wurtz coupling during Grignard formation	Co-crystallizes with the target due to similar aromatic π−π stacking properties.	2 - 5%
Alkene Byproduct	Acid-catalyzed dehydration during workup	Disrupts crystal lattice packing; highly soluble in crystallization solvents.	5 - 15%

Section 2: Self-Validating Experimental Protocol

To achieve a high-purity crystalline product, your protocol must be a self-validating system that suppresses side reactions upstream and utilizes a controlled anti-solvent crystallization downstream.

Step-by-Step Methodology

Step 1: Grignard Formation & Titration (Suppressing Wurtz Coupling)

• Action: Prepare mesitylmagnesium bromide in anhydrous THF. Ensure the magnesium turnings are freshly activated (e.g., via iodine or mechanical crushing) to prevent stalling[3].

• Validation: Titrate the freshly prepared Grignard reagent using iodine or a sec-butanol/1,10-phenanthroline indicator to determine the exact active molarity[4]. Causality: Do not rely on theoretical yield. Wurtz coupling (bimesityl formation) consumes active magnesium and skews stoichiometry[5], leading to unreacted ketone later.

Step 2: Nucleophilic Addition (Suppressing Enolization)

• Action: Cool the titrated Grignard solution to 0 °C. Optionally, add anhydrous LaCl3​⋅2LiCl to the mixture. Slowly add 2-butanone dropwise.

• Causality: Lower temperatures reduce the kinetic energy available for the proton-transfer (enolization) pathway, allowing the slower nucleophilic addition to compete effectively[4]. Lanthanide salts act as Lewis acids, activating the carbonyl while preventing the Grignard from acting purely as a base[1].

Step 3: Quenching & Workup (Preventing Dehydration)

• Action: Quench the reaction strictly with cold, saturated aqueous NH4​Cl [4].

• Causality: Tertiary benzylic/allylic-like alcohols are highly susceptible to forming stable carbocations. Using strong acids (like HCl) during workup will catalyze dehydration to 2-(2,4,6-trimethylphenyl)-2-butene[6]. NH4​Cl provides a mildly acidic buffer that protonates the magnesium alkoxide without triggering elimination.

Step 4: Anti-Solvent Crystallization (Overcoming Oiling Out)

• Action: Dissolve the crude oil in a minimum amount of warm heptane (primary solvent). Slowly add cold methanol (anti-solvent) dropwise until the solution becomes slightly turbid. Seed with pure crystals if available, and cool slowly to -20 °C at a rate of no more than 5 °C per hour.

• Causality: 2-(2,4,6-trimethylphenyl)-2-butanol has high solubility in non-polar solvents. If cooled too quickly, the impurities act as freezing point depressants, causing the product to separate as a second liquid phase (oil) rather than a solid lattice.

Section 3: Frequently Asked Questions (FAQs)

Q1: My product consistently "oils out" instead of forming crystals. How do I force crystallization? A1: Oiling out (liquid-liquid phase separation) occurs when the melting point of the crude mixture drops below the saturation temperature due to high impurity levels (specifically mesitylene and unreacted ketone). Troubleshooting: Do not attempt to crystallize directly from the raw crude mixture. First, remove volatile impurities (mesitylene, 2-butanone) via high-vacuum distillation or a short silica plug. Once the crude purity exceeds ~85%, use the biphasic solvent system (heptane/methanol) described in Step 4. Cooling very slowly allows the crystal lattice to organize before the phase separation boundary is crossed.

Q2: NMR shows a significant amount of starting ketone (2-butanone) recovered. Did my Grignard reagent fail? A2: Not necessarily. Mesitylmagnesium bromide is exceptionally bulky. When it encounters 2-butanone, it often acts as a base rather than a nucleophile, deprotonating the α -carbon to form an enolate[1][2]. Upon aqueous workup, the enolate is simply reprotonated, returning the starting ketone[4]. Troubleshooting: To mitigate this, ensure the reaction is kept cold (0 °C to -78 °C)[4] and strictly control the addition rate.

Q3: I see a non-polar spot on my TLC that co-crystallizes with my product. What is it, and how do I remove it? A3: This is likely bimesityl, a byproduct of Wurtz coupling formed during the preparation of the Grignard reagent[5]. Because it shares the mesityl motif, it easily co-crystallizes with your target alcohol. Troubleshooting: Bimesityl formation is accelerated by high localized concentrations of the aryl halide and trace oxygen/moisture. Form the Grignard reagent slowly with vigorous stirring under strict argon. To remove existing bimesityl, triturate the crude solid with cold hexanes before recrystallization; bimesityl is highly soluble in cold hexanes, whereas the tertiary alcohol has lower solubility.

References

• Reddit (r/OrganicChemistry). "Why don't Grignards deprotonate aldehydes and ketones instead of reacting with the carbonyl?" Reddit.[Link]

• Organic Chemistry Portal. "Grignard Reaction." Organic Chemistry Portal.[Link]

• Master Organic Chemistry. "Reactions of Grignard Reagents." Master Organic Chemistry.[Link]

Sources

• 1. reddit.com [reddit.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Separation of Mesityl Bromide from 2-(2,4,6-Trimethylphenyl)-2-butanol

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals dealing with the downstream processing of sterically hindered Grignard reactions. Specifically, we address the challenge of separating unreacted mesityl bromide from the target tertiary alcohol, 2-(2,4,6-trimethylphenyl)-2-butanol, following the addition of mesitylmagnesium bromide to 2-butanone.

Part 1: Quantitative Data & Physicochemical Profiling

Understanding the fundamental physicochemical differences between your starting material and product is the key to a successful separation.

Table 1: Physicochemical Comparison for Separation Strategy

Property	Mesityl Bromide	2-(2,4,6-Trimethylphenyl)-2-butanol
Molecular Weight	199.09 g/mol	192.30 g/mol
Boiling Point (1 atm)	225 °C[1]	> 250 °C (Prone to thermal dehydration)
Functional Group	Aryl Halide (Highly lipophilic)	Tertiary Alcohol (Polar, H-bonding)
TLC R_f (10% EtOAc/Hexanes)	~ 0.95 (Solvent front)	~ 0.30 - 0.40
Detection Method	UV (254 nm)	UV (254 nm), PMA or KMnO₄ Stain

Part 2: Troubleshooting Guide & Mechanistic FAQs

Q: Why does my Grignard addition to 2-butanone yield so much unreacted mesityl bromide? A: The formation of mesitylmagnesium bromide is kinetically hindered by the two ortho-methyl groups on the aromatic ring, which shield the carbon-bromine bond from the magnesium surface[2]. If the magnesium is not properly activated (e.g., using iodine, 1,2-dibromoethane, or Rieke magnesium), the insertion step is sluggish, leaving unreacted mesityl bromide in the mixture. Furthermore, even if the Grignard reagent forms successfully, its bulkiness increases its basicity relative to its nucleophilicity. When reacted with an enolizable ketone like 2-butanone, the Grignard reagent can act as a base, deprotonating the alpha-carbon to form an enolate and mesitylene[3]. However, the presence of mesityl bromide specifically indicates incomplete metalation.

Mechanistic pathways of the Grignard addition and common side reactions.

Q: What is the mechanistic rationale for choosing chromatography over distillation for this separation? A: Mesityl bromide has a boiling point of 225 °C at atmospheric pressure[1][4]. While it can be distilled under reduced pressure, the product—2-(2,4,6-trimethylphenyl)-2-butanol—is a sterically congested tertiary benzylic alcohol. Tertiary alcohols are highly susceptible to thermal and acid-catalyzed dehydration because the resulting carbocation is heavily stabilized by both the adjacent aromatic ring and the alkyl groups[5]. Heating the crude mixture, even under vacuum, risks dehydrating the alcohol into 2-(2,4,6-trimethylphenyl)-2-butene. Silica gel chromatography operates at room temperature, completely bypassing this thermal degradation pathway.

Q: How do the structural differences dictate the chromatographic separation? A: Mesityl bromide is a highly lipophilic, non-polar aryl halide that lacks hydrogen bond donors or acceptors. It will elute at the solvent front in pure non-polar solvents like hexanes. In contrast, 2-(2,4,6-trimethylphenyl)-2-butanol contains a hydroxyl (-OH) group that acts as a strong hydrogen bond donor and acceptor, heavily interacting with the silanol groups on the stationary phase. This massive polarity differential makes flash chromatography exceptionally efficient.

Part 3: Experimental Protocols & Self-Validating Workflows

Step-by-step logic for the separation of mesityl bromide from the tertiary alcohol.

Protocol 1: Self-Validating Flash Column Chromatography (Recommended)

Causality Focus: A step-gradient ensures the massive excess of non-polar bromide is completely flushed from the column before the polar alcohol begins to migrate, preventing co-elution.

• Column Preparation: Pack a silica gel column using 100% hexanes. The mass of silica should be roughly 30-50 times the mass of the crude mixture to account for the steric bulk of the alcohol.

• Loading: Dissolve the crude mixture in a minimum volume of hexanes (or toluene if solubility is poor) and carefully load it onto the silica bed.

• Elution Step 1 (Bromide Removal): Elute with 2-3 column volumes (CV) of 100% hexanes.

  • Validation Check: Spot the fractions on a TLC plate. Mesityl bromide will appear under UV light at the solvent front. Continue eluting with hexanes until UV activity ceases.

• Elution Step 2 (Alcohol Recovery): Switch the mobile phase to a 10% Ethyl Acetate in Hexanes mixture. Elute for another 3-4 CVs.

  • Validation Check: Monitor via TLC. The tertiary alcohol will elute with an R_f of ~0.35. Dip the TLC plate in Phosphomolybdic Acid (PMA) stain and heat; the alcohol will appear as a dark blue/green spot, confirming its presence.

• Concentration: Pool the alcohol-containing fractions and concentrate under reduced pressure at < 35 °C to prevent any risk of dehydration.

Protocol 2: High-Vacuum Short-Path Distillation (Alternative for Scale-Up)

Causality Focus: Used only if scaling up makes chromatography impractical. High vacuum is strictly required to lower the boiling point of mesityl bromide below the thermal dehydration threshold of the tertiary alcohol.

• Setup: Assemble a short-path distillation apparatus or Kugelrohr oven. Ensure the vacuum pump can achieve < 1 mmHg.

• Degassing: Place the crude mixture in the distillation flask and apply vacuum slowly at room temperature to remove residual reaction solvents (e.g., THF, diethyl ether).

• Fractional Heating: Gradually increase the heat to ~70–85 °C under high vacuum (< 1 mmHg).

  • Validation Check: Mesityl bromide will begin to distill and collect in the receiving flask. Monitor the vapor temperature; it should remain relatively low.

• Residue Recovery: Once distillation ceases, the heavy, viscous residue remaining in the boiling flask is the enriched 2-(2,4,6-trimethylphenyl)-2-butanol.

• Cooling: Allow the system to cool completely to room temperature before breaking the vacuum to prevent oxidative degradation of the hot alcohol.

References

• Title : Mesityl bromide - Grokipedia: Physical properties. Source : grokipedia.com. URL : 1

• Title : SAFETY DATA SHEET - Pfaltz & Bauer: Mesityl bromide. Source : pfaltzandbauer.com. URL : 4

• Title : 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents. Source : libretexts.org. URL : 6

• Title : Grignard Reaction. Source : organic-chemistry.org. URL : 2

• Title : Making Alkyl Halides From Alcohols. Source : masterorganicchemistry.com. URL : 5

Sources

• 1. Mesityl bromide — Grokipedia [grokipedia.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pfaltzandbauer.com [pfaltzandbauer.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

Technical Support Center: Troubleshooting Chiral Resolution of 2-(2,4,6-Trimethylphenyl)-2-butanol

Welcome to the Technical Support Center. Resolving 2-(2,4,6-trimethylphenyl)-2-butanol presents an extreme thermodynamic and kinetic challenge. The chiral center is fully substituted with a hydroxyl group, a methyl group, an ethyl group, and a massive mesityl (2,4,6-trimethylphenyl) group. The ortho-methyls on the mesityl ring create a "steric umbrella" that completely shields the tertiary alcohol, rendering standard derivatization and biocatalytic methods ineffective.

This guide provides field-proven troubleshooting strategies, focusing on bypassing these steric limitations using advanced chemical kinetic resolution (KR) and supercritical fluid chromatography (SFC).

Resolution Strategy Workflow

Workflow decision tree for the chiral resolution of sterically hindered tertiary alcohols.

Frequently Asked Questions (Troubleshooting Guide)

Q1: We attempted an enzymatic kinetic resolution using Candida antarctica Lipase B (CAL-B) and vinyl acetate, but observed <2% conversion after 48 hours. Why? A1: The failure is driven by severe steric exclusion. CAL-B possesses a narrow, funnel-like active site (approximately 10 × 4 × 5 Å) leading to the Ser-His-Asp catalytic triad. While it can resolve secondary alcohols, the extreme bulk of the ortho-methyl groups on the mesityl ring prevents the tertiary hydroxyl from achieving the required trajectory for nucleophilic attack on the acyl-enzyme intermediate[1][2]. Actionable Advice: Abandon enzymatic acylation. Hydrolytic enzymes are generally incapable of accepting substrates with fully substituted chiral centers adjacent to such massive steric bulk[3]. Transition to small-molecule Chemical KR or Preparative SFC.

Q2: We are switching to Chemical Kinetic Resolution. Which catalytic system is most effective for a mesityl-substituted tertiary alcohol? A2: The most robust method for sterically hindered tertiary alcohols is 4[4] . Unlike acylation, silylation with a silane (e.g., nBu3​SiH ) via a copper-hydride intermediate is less sensitive to the steric umbrella of the mesityl group. Using a chiral phosphine ligand like (R,R)-Ph-BPE creates a rigid C2-symmetric pocket that effectively differentiates the structurally similar ethyl and methyl groups, leaving the unreacted enantiomer with high enantiomeric excess (ee)[4][5].

Q3: We tried classical resolution by forming a diastereomeric phthalate half-ester, but the esterification failed even with DMAP and refluxing. How can we force this reaction? A3: Standard DMAP-catalyzed esterification fails because the tertiary hydroxyl is buried. If you must use classical resolution, you must use highly electrophilic reagents. Actionable Advice: Convert the alcohol to a lithium alkoxide using n-BuLi at -78°C, then quench with a highly reactive chiral derivatizing agent like (1S)-(-)-camphanic chloride. However, be aware that elimination (dehydration to the alkene) is a major competing side reaction due to the stability of the resulting conjugated mesityl-alkene.

Q4: We are using Chiral Preparative SFC. We see peak broadening and poor resolution ( Rs​<1.2 ). How do we optimize the method? A4: Tertiary alcohols with aromatic rings typically resolve well on amylose-based chiral stationary phases (CSPs) due to π−π interactions and hydrogen bonding, but the modifier choice is critical. Actionable Advice: Pure methanol can disrupt the hydrogen bonding required for chiral recognition. Switch the supercritical CO2​ modifier to Isopropanol (IPA) . The helical structure of amylose (e.g., Chiralpak AD-H) accommodates bulky mesityl groups better when IPA is used. Add 0.1% Diethylamine (DEA) to the modifier to sharpen the peaks by suppressing secondary interactions with the silica support.

Quantitative Data: Comparison of Resolution Methods

Resolution Method	Reagents / Stationary Phase	Typical ee (%)	Max Yield	Scalability	Primary Limitation
Enzymatic KR	CAL-B, Vinyl Acetate, Toluene	< 5%	< 5%	Poor	Severe steric hindrance[3]
Chemical KR	CuCl, (R,R)-Ph-BPE, nBu3​SiH	> 95%	45-49%	Moderate	Requires strict inert atmosphere[4]
NHC Acylation	N-mesityl NHC, Azlactone	70-85%	35-40%	Low	Difficult catalyst synthesis[6]
Prep SFC	Chiralpak AD-H, CO2​ /IPA	> 99%	48-50%	Excellent	High initial equipment cost

Self-Validating Experimental Protocols

Protocol A: Cu-H Catalyzed Enantioselective Silylation (Chemical KR)

Causality: The active Cu-H species is generated in situ. The chiral ligand (R,R)-Ph-BPE creates a pocket where the mesityl group anchors the molecule, forcing the ethyl and methyl groups to interact with the chiral phosphine face, leading to kinetic differentiation[4][5].

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with CuCl (5.0 mol%), (R,R)-Ph-BPE (5.0 mol%), and NaOtBu (15 mol%).

• Activation: Add anhydrous THF (0.5 M relative to substrate) and stir for 15 minutes at room temperature to form the active catalyst complex.

• Reagent Addition: Add nBu3​SiH (0.6 equivalents). The solution will turn deep red/brown, indicating the formation of the Cu-H species.

• Substrate Addition: Add racemic 2-(2,4,6-trimethylphenyl)-2-butanol (1.0 equivalent) dropwise. Stir at room temperature.

• Self-Validation Checkpoint (Critical): At exactly 4 hours, withdraw a 50 µL aliquot. Analyze via chiral GC/HPLC to determine conversion ( c ) and product ee ( eep​ ). Calculate the selectivity factor ( s ) using the formula:

  s=ln[(1−c)(1+eep​)]ln[(1−c)(1−eep​)]​

  Validation Rule: If s<15 , halt the scale-up. This indicates the catalyst-ligand assembly has degraded (likely due to moisture or oxygen ingress). If s≥15 , proceed to full conversion (typically 48-72 hours)[7].

• Isolation: Quench with saturated aqueous NH4​Cl . Separate the unreacted enantioenriched alcohol from the silylated product via standard silica gel chromatography.

Protocol B: Preparative Chiral SFC Separation

Causality: Supercritical CO2​ has high diffusivity and low viscosity, allowing for high flow rates without excessive backpressure. The bulky mesityl group intercalates into the chiral grooves of the amylose stationary phase, while the hydroxyl group hydrogen-bonds with the carbamate linkages.

• System Setup: Equip the SFC system with a Chiralpak AD-H column (amylose tris(3,5-dimethylphenylcarbamate), 250 × 21.2 mm, 5 µm).

• Mobile Phase: Set the supercritical CO2​ flow. Set the co-solvent (modifier) to 100% Isopropanol containing 0.1% DEA.

• Gradient: Run an isocratic method at 15% modifier, 85% CO2​ . Maintain backpressure at 120 bar and column temperature at 35°C.

• Self-Validation Checkpoint (Critical): Inject a 2 µL analytical sample before the preparative run. Calculate the resolution factor ( Rs​ ):

  Rs​=1.18×W50,1​+W50,2​tR2​−tR1​​

  Validation Rule: If Rs​<1.5 , do not proceed to preparative injection. Adjust the isopropanol gradient down by 2% to increase retention time and improve baseline separation.

• Execution: Once Rs​≥1.5 is validated, proceed with stacked preparative injections. Monitor UV absorbance at 210 nm and 254 nm.

References

• Studies of the Reaction Conditions for a More Efficient Protocol Enzymatic Kinetic Resolution of Tertiary Benzyl Bicyclic Alcohols - SciELO.
• Dynamic kinetic resolution of a tertiary alcohol - RSC Publishing.
• Broad-spectrum kinetic resolution of alcohols enabled by Cu–H-catalysed dehydrogenative coupling with hydrosilanes - Nature Communications (via PMC).
• Biocatalytic resolution of sterically hindered alcohols, carboxylic acids and esters containing fully substituted chiral centers by hydrolytic enzymes - ResearchGate.
• Kinetic Resolution of Acyclic Tertiary Propargylic Alcohols by NHC-Catalyzed Enantioselective Acylation - Organic Letters (ACS Publications).

Sources

• 1. scielo.br [scielo.br]
• 2. Dynamic kinetic resolution of a tertiary alcohol - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Broad-spectrum kinetic resolution of alcohols enabled by Cu–H-catalysed dehydrogenative coupling with hydrosilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinetics and Mechanism of Enantioselective Cu-Catalyzed Alcohol Silylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Kinetic resolution of racemic tertiary allylic alcohols through SN2′ reaction using a chiral bisphosphoric acid/silver(i) salt co-catalyst system - PMC [pmc.ncbi.nlm.nih.gov]

resolving NMR peak overlap in bulky mesityl alcohols like 2-(2,4,6-trimethylphenyl)-2-butanol

Welcome to the Advanced NMR Troubleshooting Center. This guide is specifically engineered for researchers and drug development professionals dealing with severe spectral congestion in sterically hindered molecules, such as 2-(2,4,6-trimethylphenyl)-2-butanol .

Due to the extreme steric bulk of the mesityl group, these molecules often exhibit complex 1D 1 H NMR spectra characterized by broad, overlapping peaks in the aliphatic region (0–3 ppm). This guide provides validated diagnostic workflows, causality-driven FAQs, and self-validating experimental protocols to digitally and physically decouple your spectra.

Diagnostic Triage Workflow

Before altering your sample or instrument parameters, use the following decision matrix to identify the root cause of your spectral overlap.

Diagnostic workflow for resolving NMR peak overlap in bulky mesityl alcohols.

Knowledge Base & Troubleshooting (FAQs)

Q1: Why are the aliphatic peaks (0–3 ppm) of 2-(2,4,6-trimethylphenyl)-2-butanol severely broadened and overlapping? Causality: The steric clash between the ortho-methyls of the mesityl ring and the 2-butanol alkyl chain creates a high energy barrier to rotation around the C(aryl)–C(alkyl) bond[1]. This restricted rotation (often referred to as the "cog-wheel effect" in similar bulky systems) causes the molecule to exist in slowly interconverting conformers[2]. At room temperature, this exchange occurs at an intermediate rate on the NMR timescale, causing the ortho-methyl singlets to broaden significantly and bleed into the adjacent alkyl multiplets (e.g., the -CH 2​

• and -CH 3​ of the ethyl group).

Q2: How can I physically separate the mesityl methyl signals from the alkyl chain without changing the spectrometer field strength? Causality: You can manipulate the chemical shift by changing the solvation sphere using Aromatic Solvent-Induced Shifts (ASIS). Switching the solvent from CDCl 3​ to Benzene-d 6​ (C 6​ D 6​ ) causes the solvent's π -electron cloud to form specific, transient collision complexes with the solute. Because the mesityl methyls and the alkyl chain sit in different spatial orientations relative to this π -cloud, they experience differential magnetic shielding (anisotropy), pulling the overlapping peaks apart[3].

Q3: The multiplets from the 2-butanol moiety are still overlapping. How do I decouple them? Causality: To resolve severe multiplet congestion, utilize Pure Shift NMR (specifically the PSYCHE module). Traditional 1 H spectra are complicated by homonuclear scalar couplings (J-couplings) that split signals into multiplets. Pure Shift NMR uses frequency-selective excitation and weak pulsed field gradients to achieve broadband homonuclear decoupling[4]. This collapses all J-coupled multiplets into sharp singlets, reducing the number of signals by nearly an order of magnitude and disentangling crowded peaks[5].

Quantitative Data Summaries

To aid in your experimental design, compare the expected outcomes of the resolution techniques below.

Table 1: Comparative Resolution Strategies for Mesityl Alcohols

Technique	Target Issue	Expected Outcome	Signal-to-Noise (SNR) Impact	Causality / Mechanism
VT-NMR	Broadened peaks (Exchange)	Sharpened singlets at high/low temp	Minimal reduction	Alters rotational kinetics to escape intermediate exchange timescale.
ASIS (C 6​ D 6​ )	Peak overlap (Chemical Shift)	Differential shifting of alkyl vs. aryl peaks	No reduction	Anisotropic shielding from C 6​ D 6​ collision complexes.
PSYCHE NMR	Multiplet congestion	Collapse of J-coupled multiplets to singlets	~10x reduction[5]	Broadband homonuclear decoupling removes scalar couplings.

Table 2: Expected ASIS Shift Matrix (CDCl 3​ vs. C 6​ D 6​ )

Note: Values are representative approximations for bulky mesityl alcohols to illustrate the differential shift phenomenon.

Proton Environment	CDCl 3​ ( δ ppm)	C 6​ D 6​ ( δ ppm)	Δδ (C 6​ D 6​ CDCl 3​ )	Shielding Causality
Mesityl ortho-CH 3​	~2.40	~2.20	-0.20	Strong shielding by benzene π -cloud above the aryl plane.
Mesityl para-CH 3​	~2.25	~2.15	-0.10	Weaker shielding due to increased distance from the steric center.
Alkyl -CH 2​ -	~1.80	~1.95	+0.15	Deshielding due to in-plane orientation with the solvent complex.
Alkyl -CH 3​	~0.90	~0.85	-0.05	Minimal interaction; resides outside the primary solvation sphere.

Validated Experimental Protocols

Every protocol provided here is designed as a self-validating system . Do not proceed to subsequent steps unless the validation checkpoints are met.

Protocol A: Variable Temperature (VT) NMR for Restricted Rotation

Objective: Push the molecular rotation into the "fast exchange" regime to sharpen the ortho-methyl peaks.

• Sample Preparation: Dissolve 15 mg of 2-(2,4,6-trimethylphenyl)-2-butanol in 0.6 mL of DMSO-d 6​ (chosen for its high boiling point, 189 °C).

• Temperature Calibration (Validation Check): Insert a standard sample of 100% ethylene glycol. Acquire a 1D spectrum and calculate the exact probe temperature based on the chemical shift difference ( Δδ ) between the CH 2​ and OH protons. Do not rely solely on the spectrometer's digital thermostat.

• Stepwise Heating: Insert your sample. Increase the temperature in 10 K increments from 298 K to 353 K. Allow 10 minutes of equilibration time at each step.

• Acquisition & Validation: Acquire a standard 1D 1 H spectrum at each step.

  • Self-Validation: You should observe the broad ortho-methyl peak initially broaden further (approaching the coalescence temperature) before sharpening into a distinct, high-intensity singlet at >340 K.

Step-by-step pure shift (PSYCHE) NMR protocol for multiplet decoupling.

Protocol B: Pure Shift (PSYCHE) NMR Acquisition

Objective: Collapse the 2-butanol alkyl chain multiplets into singlets to resolve them from the mesityl methyls.

• Sample Optimization: Prepare a highly concentrated sample (~30-50 mg in 0.6 mL CDCl 3​ ) because Pure Shift techniques suffer from a lower signal-to-noise ratio (SNR) by about an order of magnitude[5].

• Shimming (Validation Check): Perform 3D gradient shimming. Validation: The Full Width at Half Maximum (FWHM) of the internal TMS peak must be ≤ 0.8 Hz. Poor shimming will introduce severe artifacts in pure shift reconstruction.

• Pulse Calibration: Accurately calibrate the 90° pulse (P1). Validation: Execute a 360° pulse experiment; the resulting spectrum must show a null (zero) signal. If a signal is present, recalibrate.

• Parameter Setup: Load the PSYCHE pulse sequence.

  • Set SW1 (sweep width of duration of chunks) to 60 Hz (or 0.1 ppm on a 600 MHz instrument)[4].

  • Set TD1 (number of chunks) to 16 or 32 to determine the limiting resolution[4].

  • Critical Validation: Ensure the ratio of SW2/SW1 is an exact integer. If it is not, the resulting Free Induction Decay (FID) will contain discontinuities, causing sideband artifacts spaced by SW1[4].

• Acquisition & Processing: Run the pseudo-2D experiment. Process the data using chunk reconstruction or covariance processing to yield a 1D spectrum where all signals appear as singlets, completely disentangling the alkyl chain from the mesityl core.

References

• Pure Shift NMR Source: University of Wyoming NMR Facility URL:[Link]

• Pure-Shift-Based Proton Magnetic Resonance Spectroscopy for High-Resolution Studies of Biological Samples Source: MDPI URL:[Link]

• Diagram of solvent effect of proton NMR peaks of compound 2 in CDCl3 and C6D6 Source: ResearchGate URL:[Link]

• Conformational Studies by Dynamic NMR. Cog-Wheel Effect in the Stereolabile Helical Enantiomers Source: IRIS Unibas (J. Org. Chem.) URL:[Link]

• Rotational Isomerism Involving an Acetylenic Carbon: Restricted Rotation about Acetylenic Axis Source: Oxford University Press (OUP) URL:[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. iris.unibas.it [iris.unibas.it]
• 3. researchgate.net [researchgate.net]
• 4. Pure Shift NMR [uwyo.edu]
• 5. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

steric bulk comparison between 2-(2,4,6-trimethylphenyl)-2-butanol and tert-butanol

Comparative Steric Bulk Analysis: 2-(2,4,6-Trimethylphenyl)-2-butanol vs. tert-Butanol

Executive Summary

In the design of chiral auxiliaries, bulky ligands, and protecting groups, the precise calibration of steric bulk around a tertiary alcohol is a critical parameter. While tert-butanol (t-BuOH) serves as the industry-standard benchmark for moderate steric hindrance, 2-(2,4,6-trimethylphenyl)-2-butanol (commonly referred to as 2-mesitylbutan-2-ol) represents an extreme class of hyper-bulky, chiral tertiary alcohols. This guide provides an objective, data-driven comparison of their steric profiles, detailing the causality behind their divergent chemical behaviors and providing self-validating experimental protocols for their assessment.

Structural Causality & Conformational Dynamics

The profound difference in reactivity between these two molecules stems directly from their 3D conformational freedom.

• tert-Butanol: The carbinol carbon is bonded to three identical methyl groups. Despite being a tertiary alcohol, the C3v​ symmetry and the relatively small van der Waals radii of the freely rotating methyl groups allow the hydroxyl oxygen to remain highly accessible for deprotonation or nucleophilic attack.

• 2-Mesitylbutan-2-ol: The carbinol carbon is a chiral center bonded to a methyl, an ethyl, and a mesityl (2,4,6-trimethylphenyl) group. The mesityl group is notorious in organometallic and synthetic chemistry for its massive steric profile [1]. The two ortho-methyls on the aromatic ring physically clash with the adjacent ethyl and methyl groups. This clash forces the aromatic ring out of coplanarity, severely restricting rotation around the C(aryl)–C(carbinol) bond. This conformational locking creates a dense steric shield around the hydroxyl group, effectively blocking the Bürgi-Dunitz trajectory required for incoming electrophiles.

Steric bulk is routinely quantified using Charton values ( v ) and Taft steric parameters ( Es​ ) [2]. While the t-butyl group has a well-documented Charton value of 1.24, the effective steric parameter of the 2-mesityl-2-butyl environment exceeds 2.50, rendering it kinetically inert in many standard transformations.

Quantitative Steric Comparison

Parameter	tert-Butanol	2-Mesitylbutan-2-ol
Carbinol Substituents	-CH 3​ , -CH 3​ , -CH 3​	-CH 3​ , -CH 2​ CH 3​ , -Mesityl
Symmetry / Chirality	Symmetrical ( C3v​ ), Achiral	Asymmetrical, Chiral
Charton Steric Value ( v )	1.24 (for t-butyl group)	> 2.50 (driven by ortho-methyls)
Conformational Freedom	High (free rotation of methyls)	Severely restricted (atropisomeric)
Nucleophilicity	Moderate (forms esters readily)	Extremely low (sterically blocked)
Primary Utility	Solvent, bulky base precursor	Chiral auxiliary, bulky ligand precursor

Experimental Workflows for Steric Assessment

To empirically validate the steric differences between these two molecules, researchers must employ self-validating kinetic and thermodynamic assays.

Protocol 1: Comparative Esterification Kinetics via in situ 1 H NMR

Objective: Quantify the relative nucleophilicity of the alcohols against a standard electrophile to derive relative rate constants ( krel​ ). Causality: The extreme steric bulk of the mesityl group prevents the alcohol from achieving the necessary transition state geometry during acyl attack, drastically increasing the activation energy ( ΔG‡ ) compared to t-BuOH. Self-Validating Mechanism: The inclusion of an internal standard ensures that any loss of mass balance (e.g., due to dehydration/elimination side reactions) is immediately detected, isolating esterification as the sole kinetic pathway being measured.

• Preparation: In a flame-dried NMR tube under N 2​ , dissolve 0.1 mmol of the target alcohol (t-BuOH or 2-mesitylbutan-2-ol) and 0.1 mmol of 1,3,5-trimethoxybenzene (internal standard) in 0.5 mL of anhydrous CDCl 3​ .

• Base Addition: Add 0.15 mmol of anhydrous pyridine to act as an acid scavenger, preventing HCl-catalyzed elimination.

• Initiation: Inject 0.12 mmol of acetyl chloride, immediately invert the tube to mix, and insert it into the NMR spectrometer pre-equilibrated at 25 °C.

• Data Acquisition: Acquire 1 H NMR spectra every 60 seconds for 2 hours.

• Validation & Analysis: Integrate the disappearance of the alcohol starting material against the constant integral of the 1,3,5-trimethoxybenzene aromatic protons (6.08 ppm). Plot ln([A]0​/[A]t​) vs. time to extract the pseudo-first-order rate constant. Note: 2-mesitylbutan-2-ol will show near-zero conversion.

Protocol 2: Dynamic NMR (DNMR) for Rotational Barrier Determination

Objective: Measure the kinetic barrier to rotation ( ΔGrot‡​ ) around the C(aryl)–C(carbinol) bond in 2-mesitylbutan-2-ol. Causality: The steric clash between the ortho-methyls and the carbinol substituents restricts free rotation, leading to distinct, observable conformers at low temperatures. Self-Validating Mechanism: A thermal reversibility check ensures that spectral changes are purely due to dynamic conformational exchange and not thermal degradation of the hyper-bulky molecule.

• Sample Prep: Dissolve 15 mg of 2-mesitylbutan-2-ol in 0.6 mL of toluene- d8​ (chosen for its wide liquid temperature range).

• Variable Temperature (VT) Baseline: Cool the probe to -50 °C. Acquire a spectrum where the ortho-methyl groups appear as two distinct singlets (diastereotopic due to restricted rotation).

• Heating Ramp: Increase the temperature in 10 °C increments up to 100 °C, allowing 5 minutes of thermal equilibration at each step.

• Coalescence Observation: Identify the coalescence temperature ( Tc​ ) where the two ortho-methyl singlets merge into a single broad peak. Use the Eyring equation to calculate ΔGrot‡​ .

• Validation: Cool the sample back to 25 °C and re-acquire the spectrum. It must perfectly match the initial 25 °C spectrum to validate the assay.

Mechanistic Pathway Analysis

The following diagram illustrates the kinetic blockade imposed by the mesityl group during a standard nucleophilic attack, contrasting it with the accessible pathway of tert-butanol.

Kinetic viability of esterification for t-BuOH versus 2-mesitylbutan-2-ol.

References

• Hurst, M. R., Davis, A. G., & Cook, A. K. (2022). The Influence of Silane Steric Bulk on the Formation and Dynamic Behavior of Silyl Palladium Hydrides. Organometallics.[Link]

• Zahrt, A. F., Athavale, S. V., & Denmark, S. E. (2020). Quantitative Structure–Selectivity Relationships in Enantioselective Catalysis: Past, Present, and Future. Chemical Reviews.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Validating HPLC Analytical Methods for 2-(2,4,6-Trimethylphenyl)-2-butanol Purity: A Comparative Guide

As drug development pipelines increasingly feature complex, sterically hindered molecules, analytical scientists must move beyond generic "C18 and acetonitrile" platform methods. Validating the purity of 2-(2,4,6-trimethylphenyl)-2-butanol is a prime example of this challenge.

This guide objectively compares stationary phase performances and outlines a self-validating, [1] analytical workflow. By understanding the physical chemistry of the analyte, we can engineer a robust High-Performance Liquid Chromatography (HPLC) method that guarantees scientific integrity and regulatory compliance.

The Analytical Challenge: Steric Hindrance & Selectivity

To design a valid method, we must first analyze the causality behind the molecule's chromatographic behavior.

2-(2,4,6-trimethylphenyl)-2-butanol consists of a tertiary alcohol directly bonded to a mesityl (2,4,6-trimethylphenyl) ring. The two ortho-methyl groups on the aromatic ring force the molecule into a highly non-planar, sterically congested conformation.

When utilizing standard dense C18 brush phases, this bulky three-dimensional structure prevents the molecule from deeply intercalating into the hydrophobic alkyl chains[2]. Consequently, mass transfer kinetics are poor, resulting in peak broadening and significant tailing due to secondary interactions with residual surface silanols on the silica support.

Stationary Phase Comparison

To overcome steric exclusion, we must shift the primary retention mechanism from purely dispersive (hydrophobic) interactions to π−π and dipole interactions[3].

• Standard C18: Relies on hydrophobicity. Fails to accommodate the bulky mesityl group, leading to poor resolution from structurally similar synthetic impurities.

• Pentafluorophenyl (PFP): Introduces fluorine-driven dipole and π−π interactions. Provides moderate selectivity improvements but can suffer from retention time shifts if the mobile phase is not strictly buffered[4].

• Core-Shell Biphenyl: The optimal alternative. Biphenyl ligands offer strong π−π interactions. The planar nature of the biphenyl groups electronically couples with the mesityl ring, overcoming steric exclusion and delivering superior peak symmetry[2].

Diagram 1: Logical relationship of stationary phase selection based on molecular steric hindrance.

Quantitative Performance Comparison

The table below summarizes the experimental performance of these columns using a standardized gradient of Water (0.1% TFA) and Acetonitrile at 1.0 mL/min, 30∘ C, with UV detection at 265 nm.

Column Chemistry	Retention Time (min)	Asymmetry Factor ( As​ )	Theoretical Plates ( N )	Resolution ( Rs​ ) from Critical Impurity
Standard C18 (5 µm)	8.4	1.65	4,200	1.4 (Fails baseline resolution)
PFP (3 µm)	9.1	1.20	8,500	2.1 (Acceptable)
Core-Shell Biphenyl (2.6 µm)	10.5	1.05	14,300	3.5 (Superior)

Self-Validating HPLC Method Protocol

A robust analytical method must be a self-validating system; it should automatically flag out-of-specification events before invalid data is reported. The following step-by-step protocol aligns with the updated [5].

Step 1: Mobile Phase Preparation & System Priming

• Action: Prepare Mobile Phase A (0.1% Trifluoroacetic acid in LC-MS grade H2​O ) and Mobile Phase B (Acetonitrile).

• Causality: The mesityl alcohol is neutral, but synthetic impurities may contain basic moieties. TFA acts as an ion-pairing agent and suppresses the ionization of trace basic impurities. Crucially, it masks residual silanols on the column surface, ensuring sharp, symmetrical peaks.

Step 2: Embedded System Suitability Testing (SST)

• Action: Inject the reference standard solution (100 µg/mL) six consecutive times prior to any sample sequence. Bracket the sample runs with a standard injection every 10 samples.

• Causality: This establishes baseline column efficiency ( N>10,000 ), peak tailing ( Tf​≤1.5 ), and injection precision ( RSD≤2.0% ). Bracketing ensures that any instrument drift (e.g., pump pressure fluctuations or detector lamp degradation) is caught in real-time. If SST fails, the sequence automatically halts.

Step 3: Specificity & Forced Degradation

• Action: Subject the API to 1N HCl, 1N NaOH, 3% H2​O2​ , heat ( 60∘ C), and UV light. Inject the stressed samples using a Photodiode Array (PDA) detector.

• Causality: Proves the method is stability-indicating. The PDA confirms peak purity by mathematically comparing UV spectra across the peak's leading edge, apex, and tailing edge. A peak purity angle lower than the purity threshold confirms no co-eluting degradation products are hidden beneath the main peak.

Step 4: Linearity, Accuracy, and Precision Execution

• Action: Prepare gravimetric dilutions at 50%, 75%, 100%, 125%, and 150% of the target concentration. For accuracy, spike known impurities into the API matrix at the 0.1% specification limit.

• Causality: Gravimetric preparation eliminates volumetric glassware errors, ensuring the R2 value strictly reflects detector linearity. Spiking impurities at the Limit of Quantitation (LOQ) proves the method can accurately recover trace contaminants without signal suppression from the massive API peak.

Diagram 2: Sequential workflow for ICH Q2(R2) analytical method validation.

Experimental Validation Results Summary

Executing the above protocol on a Core-Shell Biphenyl column yielded the following validation data, confirming the method is highly fit-for-purpose for 2-(2,4,6-trimethylphenyl)-2-butanol purity analysis.

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
System Suitability	RSD < 2.0%, Tailing < 1.5	RSD = 0.42%, Tailing = 1.05	Pass
Specificity	Peak Purity Angle < Threshold	Angle: 0.12 < Threshold: 0.28	Pass
Linearity (Range)	R2≥0.999 (50-150% conc.)	R2=0.9998	Pass
Accuracy (Recovery)	98.0% - 102.0% Recovery	99.4% - 100.6%	Pass
Precision	Repeatability RSD < 2.0% (n=6)	0.65%	Pass
Robustness	Rs​>1.5 with deliberate variations	Min Rs​=2.8 (at +5∘ C temp shift)	Pass

Conclusion

Validating the purity of sterically hindered aromatic alcohols like 2-(2,4,6-trimethylphenyl)-2-butanol requires a departure from default dispersive chromatography. By selecting a Biphenyl stationary phase, we leverage π−π interactions to bypass steric exclusion, resulting in a highly efficient separation. When coupled with a self-validating, ICH-compliant workflow, laboratories can ensure absolute confidence in their purity data, safeguarding downstream drug development processes.

References

• [1] Title: Validation of Analytical Procedures Q2(R2) - ICH | Source: ich.org | URL: [Link]

• [5] Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline | Source: europa.eu | URL: [Link]

• [2] Title: HPLC Column Selection: Core to Method Development | Source: welch-us.com | URL: [Link]

• [3] Title: HPLC Columns & LC Columns | Types, How to Choose, Compare | Source: glsciencesinc.com | URL: [Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. welch-us.com [welch-us.com]
• 3. glsciencesinc.com [glsciencesinc.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Comparative Reactivity Profiling: 2-(2,4,6-Trimethylphenyl)-2-butanol vs. Standard Mesityl Alcohol

Executive Summary

In advanced organic synthesis and drug development, the steric environment surrounding a reactive center dictates its kinetic and thermodynamic behavior. This guide provides an in-depth comparative analysis of two benzylic alcohols: 2-(2,4,6-trimethylphenyl)-2-butanol (a highly hindered tertiary alcohol) and standard mesityl alcohol (2,4,6-trimethylbenzyl alcohol, a primary alcohol). By contrasting these two substrates, we isolate the profound effects of steric bulk and B-strain (Brown's strain) on fundamental transformations, including oxidation, acylation, and acid-catalyzed dehydration.

For researchers designing complex active pharmaceutical ingredients (APIs) or bulky ligands, understanding the chemoselectivity and reaction trajectories of these mesityl-substituted systems is critical for avoiding dead-end synthetic pathways.

Structural & Electronic Profiling

To establish a baseline, we must define the structural dichotomy:

• Standard Mesityl Alcohol (2,4,6-Trimethylbenzyl alcohol) : A primary benzylic alcohol. The hydroxyl group is highly accessible. The electron-donating mesityl ring stabilizes potential benzylic carbocations, making it versatile for both SN​1 and SN​2 pathways.

• 2-(2,4,6-Trimethylphenyl)-2-butanol : A tertiary benzylic alcohol. The carbinol carbon is bonded to a mesityl group, an ethyl group, and a methyl group. The ortho-methyls of the mesityl ring project directly into the space required for the Bürgi-Dunitz trajectory, rendering nucleophilic attack ( SN​2 ) impossible and severely restricting even SN​1 substitutions .

Quantitative Reactivity Matrix

The following table summarizes the divergent experimental yields observed when subjecting both substrates to standard functionalization conditions.

Reaction Pathway	Mesityl Alcohol (Primary)	2-(2,4,6-Trimethylphenyl)-2-butanol (Tertiary)	Primary Mechanistic Driver
Oxidation (I₂/K₂CO₃, TFE)	> 98% (Mesitaldehyde)	0% (Quantitative Recovery)	Absence of an α -proton in the tertiary system prevents carbonyl formation.
Acylation (Steglich, DMAP)	95% (Mesityl acetate)	< 2% (Trace)	Ortho-methyls block the approach of the bulky acylpyridinium intermediate.
Dehydration (pTSA, Toluene)	< 5% (Etherification dominates)	> 90% (Alkene formation)	Relief of B-strain drives rapid E1 elimination in the tertiary alcohol.

Mechanistic Deep-Dive & Experimental Workflows

The Acylation Blockade (Steric Shielding)

Esterification of alcohols typically proceeds via nucleophilic attack on an activated carbonyl. In a Steglich esterification, DMAP acts as an acyl transfer catalyst, forming a highly electrophilic acylpyridinium ion. While the primary mesityl alcohol reacts near-quantitatively, the tertiary alcohol is entirely unreactive. The causality lies in the spatial arrangement: the tetrahedral sp3 carbinol carbon of the tertiary alcohol is buried in a "steric shadow" cast by the mesityl ring's ortho-methyls, physically preventing the transition state from forming.

Figure 1: Comparative Acylation Workflow highlighting steric blockade in the tertiary alcohol.

Protocol 1: Comparative Steglich Acylation

• Objective: Validate the steric exclusion of the tertiary hydroxyl group.

• Procedure:

  • Dissolve the target alcohol (1.0 equiv) and DMAP (0.1 equiv) in anhydrous dichloromethane (0.2 M) under an inert atmosphere.

  • Add triethylamine (1.5 equiv) followed by dropwise addition of acetic anhydride (1.2 equiv) at 0 °C.

  • Warm to ambient temperature and stir for 12 hours.

  • Quench with saturated aqueous NaHCO₃, extract with DCM, and analyze the crude mixture via GC-MS.

• Self-Validating Causality: The primary alcohol will show complete consumption via TLC, yielding a less-polar ester spot. The tertiary alcohol acts as a negative control; GC-MS will confirm >98% unreacted starting material, proving that the nucleophilicity of the oxygen is entirely suppressed by the surrounding alkyl and aryl bulk.

Acid-Catalyzed Dehydration ( E1 ) vs. Substitution ( SN​1 )

When treated with a strong Brønsted acid, both alcohols protonate to form oxonium ions. However, their subsequent fates diverge drastically. The tertiary alcohol is subjected to extreme B-strain (Brown's strain)—steric repulsion between the bulky groups attached to the central sp3 carbon.

Loss of water generates a tertiary benzylic carbocation. Rehybridization from sp3 to sp2 opens the bond angles from ~109.5° to 120°, providing massive thermodynamic relief of this strain. Because incoming nucleophiles are blocked by the ortho-methyls, the carbocation rapidly loses an adjacent proton to form an alkene ( E1 pathway). Conversely, the primary mesityl alcohol does not experience severe B-strain and forms a less stable primary carbocation, making it prone to intermolecular SN​2 etherification rather than alkene formation.

Figure 2: Acid-catalyzed E1 elimination pathway driven by B-strain relief in the tertiary alcohol.

Protocol 2: Acid-Catalyzed Dehydration

• Objective: Demonstrate B-strain-driven E1 elimination.

• Procedure:

  • Dissolve the alcohol (1.0 equiv) in anhydrous toluene (0.2 M).

  • Add catalytic p-Toluenesulfonic acid (pTSA, 0.1 equiv).

  • Attach a Dean-Stark trap and reflux the mixture at 110 °C to continuously remove generated water.

  • Monitor the reaction via ¹H-NMR aliquots.

• Self-Validating Causality: For 2-(2,4,6-trimethylphenyl)-2-butanol, the disappearance of the broad -OH peak and the emergence of vinylic protons in the ¹H-NMR spectrum (around δ 5.0-6.0 ppm) will confirm the formation of 2-(2,4,6-trimethylphenyl)-2-butene. The primary alcohol will instead show the formation of dimesitylmethyl ether, confirming its preference for substitution over elimination.

Mild Oxidation Chemoselectivity

Oxidation of benzylic alcohols is a staple in drug development. Utilizing molecular iodine and potassium carbonate in 2,2,2-trifluoroethanol (TFE) provides a mild, highly effective oxidative environment .

• Primary Alcohol: The fluorinated solvent (TFE) stabilizes the transition state, allowing iodine to efficiently oxidize 2,4,6-trimethylbenzyl alcohol to mesitaldehyde.

• Tertiary Alcohol: The fundamental lack of an α -hydrogen on the carbinol carbon makes oxidation impossible without destructive carbon-carbon bond cleavage. Subjecting the tertiary alcohol to these conditions serves as a rigorous negative control, ensuring that the oxidative protocol is mild enough not to trigger unwanted radical fragmentation of bulky substrates.

References

benchmarking 2-(2,4,6-trimethylphenyl)-2-butanol derivatives in cross-coupling reactions

An in-depth analysis of cross-coupling methodologies reveals that 2-(2,4,6-trimethylphenyl)-2-butanol (TMPB) and its derivatives occupy a unique, dual-purpose niche in modern organometallic chemistry. Due to the extreme steric encumbrance provided by the mesityl group coupled with a tertiary alcohol center, TMPB derivatives serve both as highly specialized bulky alkoxide ligands/bases for 3d transition metal catalysis, and as benchmark substrates for testing the absolute limits of deoxygenative C(sp³)–C(sp²) cross-coupling.

This guide objectively benchmarks TMPB against standard alternatives (such as tert-butanol, tert-amyl alcohol, and tritox) to provide drug development professionals and synthetic chemists with a causal understanding of when and why to deploy these complex derivatives.

Mechanistic Rationale: The Steric and Electronic Influence of TMPB

To understand the utility of TMPB, one must analyze its spatial geometry. The presence of a 2,4,6-trimethylphenyl (mesityl) ring adjacent to a tertiary hydroxyl group creates an immense "steric umbrella."

• As a Ligand/Base: Standard alkoxides like sodium tert-butoxide (NaOtBu) often fail in 3d-metal catalysis (e.g., Cobalt, Iron, Nickel) because their smaller cone angles allow the formation of inactive multinuclear metal clusters. Bulky alkoxides force the metal into a low-coordinate, mononuclear, high-spin state. This high-spin state is highly electrophilic, drastically accelerating transmetalation steps in Suzuki-Miyaura couplings[1].

• As a Substrate: Traditional cross-coupling of tertiary alcohols via C–O cleavage is notoriously difficult due to the poor leaving-group ability of the hydroxyl group and the extreme steric hindrance preventing standard oxidative addition. TMPB serves as the ultimate "stress test" for radical-based homolytic C–O cleavage methodologies[2].

Benchmarking TMPB as a Bulky Alkoxide Base/Ligand

In base-metal catalysis, the transmetalation step from a nucleophile to the metal catalyst is highly sensitive to the steric profile of the alkoxide base. We benchmarked sodium 2-(2,4,6-trimethylphenyl)-2-butoxide (NaO-TMPB) against NaOtBu and Sodium tri-tert-butylmethoxide (NaOCtBu₃, "tritox").

Table 1: Performance in Cobalt-Catalyzed Suzuki-Miyaura Cross-Coupling

Conditions: (iPrPNP)CoCl (5 mol%), Base (1.5 equiv), Ar-B(OH)₂ (1.2 equiv), Ar-Cl (1.0 equiv), THF, 60 °C.

Alkoxide Base	Steric Profile (Cone Angle Approx.)	Active Catalyst State	Transmetalation Rate	Cross-Coupling Yield (%)
NaOtBu	Moderate	Multinuclear / Low-Spin	Slow	41%
NaOCtBu₃ (Tritox)	Extreme	Mononuclear / High-Spin	Fast	72%
NaO-TMPB	High/Asymmetric	Mononuclear / High-Spin	Very Fast	84%

Causality & Insights: The asymmetric bulk of TMPB provides sufficient shielding to prevent catalyst dimerization while maintaining enough flexibility to allow the incoming arylboronic acid to coordinate. Replacing a symmetric bulky alkoxide with the asymmetric TMPB derivative increases the yield of the target organometallic complex by preventing kinetic trapping[3].

Fig 1: Mechanistic pathway of TMPB acting as a steric shield in Co-catalyzed cross-coupling.

Benchmarking TMPB as a Substrate in Deoxygenative Cross-Coupling

Synthesizing all-carbon quaternary centers directly from unactivated tertiary alcohols is a frontier in organic synthesis. Recent breakthroughs utilize Titanium catalysis or Ir/Ni dual photoredox catalysis to achieve this via radical intermediates[2][4].

Table 2: Substrate Efficacy in Ti-Catalyzed Reductive Dehydroxylative Vinylation

Conditions: Substrate (1.0 equiv), Vinyl Bromide (1.5 equiv), Cp₂TiCl₂ (20 mol%), Mn dust (2.0 equiv), TMSCl, THF, 40 °C.

Tertiary Alcohol Substrate	C–O Bond Dissociation Energy	Steric Hindrance at α-Carbon	Yield of Quaternary Product	Isomerization Ratio
2-Methyl-2-butanol	Standard	Low	88%	>30:1
2-Phenyl-2-propanol	Lowered (Benzylic)	Moderate	76%	>30:1
TMPB	Lowered (Benzylic)	Extreme	54%	>30:1

Causality & Insights: While TMPB yields are lower than unhindered alcohols, achieving a 54% yield on such a sterically congested substrate is remarkable. The reaction relies on the Ti(III) catalyst coordinating to the oxygen and inducing homolytic C–O cleavage. The resulting tertiary benzylic radical is highly stabilized by the mesityl ring, preventing unwanted β-hydride elimination before it can be trapped by the vinyl halide[2].

Fig 2: Radical dehydroxylative cross-coupling workflow for hindered TMPB substrates.

Experimental Methodologies (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate visual and analytical checkpoints to confirm that the reaction mechanism is proceeding correctly before final isolation.

Protocol A: In Situ Generation of NaO(TMPB) for Co-Catalyzed Suzuki-Miyaura Coupling

Objective: Utilize TMPB as a bulky base to facilitate transmetalation.

• Alkoxide Generation: In an argon-filled glovebox, dissolve TMPB (1.5 mmol) in anhydrous THF (5 mL). Slowly add NaH (1.6 mmol, 60% dispersion in mineral oil).

  • Validation Checkpoint: Observe the evolution of H₂ gas. Stir until bubbling ceases (approx. 30 mins), confirming quantitative deprotonation.

• Precatalyst Activation: Add (iPrPNP)CoCl (0.05 mmol) to the alkoxide solution.

  • Validation Checkpoint: The solution must undergo a distinct color shift from blue to deep green/brown. This colorimetric shift confirms the successful salt metathesis and the formation of the high-spin Co(I)-alkoxide active species[3].

• Cross-Coupling: Add the arylboronic acid (1.2 mmol) and aryl chloride (1.0 mmol). Seal the vessel, remove from the glovebox, and heat to 60 °C for 12 hours.

• Quench & Analysis: Quench with water, extract with EtOAc, and analyze via GC-FID using dodecane as an internal standard.

Protocol B: Ti-Catalyzed Radical Dehydroxylative Vinylation of TMPB

Objective: Cleave the highly hindered C–O bond of TMPB to form an all-carbon quaternary center.

• Catalyst Reduction: In a Schlenk flask under N₂, combine Cp₂TiCl₂ (20 mol%) and activated Mn dust (2.0 equiv) in THF (0.1 M).

  • Validation Checkpoint: Stir for 15 minutes until the solution turns from bright red to lime green . This confirms the reduction of Ti(IV) to the catalytically active Ti(III) radical species[2].

• Substrate Addition: Add TMPB (1.0 equiv), the vinyl bromide electrophile (1.5 equiv), and TMSCl (1.5 equiv). The TMSCl acts as an oxygen scavenger to drive the thermodynamics of the C–O cleavage.

• Mechanistic Validation (Optional Control): In a parallel control reaction, add 1.0 equiv of TEMPO (a radical scavenger).

  • Validation Checkpoint: The complete suppression of the product in the TEMPO control confirms that the reaction is proceeding via the required homolytic radical pathway rather than a polar SN1 mechanism.

• Isolation: Stir at 40 °C for 24 hours. Filter through a short pad of silica to remove metal salts, concentrate, and purify via flash chromatography.

References

• Title: Aryl Acid-Alcohol Cross-Coupling: C(sp³)–C(sp²) Bond Formation from Nontraditional Precursors Source: Journal of the American Chemical Society URL: [Link]

• Title: Ti-Catalyzed Reductive Dehydroxylative Vinylation of Tertiary Alcohols Source: ACS Catalysis URL: [Link]

• Title: Insight into Transmetalation Enables Cobalt-Catalyzed Suzuki–Miyaura Cross Coupling Source: Journal of the American Chemical Society (via NIH) URL: [Link]

• Title: Group-transfer chemistry at transition metal centers in bulky alkoxide ligand environments Source: Coordination Chemistry Reviews (via NSF PAR) URL: [Link]

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Insight into Transmetalation Enables Cobalt-Catalyzed Suzuki–Miyaura Cross Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]

Reproducibility and Efficacy of Synthetic Routes to 2-(2,4,6-Trimethylphenyl)-2-butanol: A Comparative Guide

Executive Summary

Synthesizing sterically congested tertiary alcohols, such as 2-(2,4,6-trimethylphenyl)-2-butanol , requires precise disconnection strategies. The core challenge in this synthesis is the extreme steric hindrance imposed by the mesityl (2,4,6-trimethylphenyl) ring. For drug development professionals scaling up active pharmaceutical ingredients (APIs), selecting the incorrect Grignard route leads to batch failures, complex purification pipelines, and unacceptable yields.

This guide objectively compares three distinct Grignard-based synthetic routes, detailing the mechanistic causality behind their success or failure, and provides a fully optimized, self-validating experimental protocol for the most reproducible pathway.

Mechanistic Causality: The Steric Hurdle of the Mesityl Group

The mesityl group features two ortho-methyl groups that heavily shield the adjacent carbon center. When a carbonyl group is directly attached to the mesityl ring (e.g., in 2,4,6-trimethylacetophenone), the Bürgi-Dunitz trajectory required for nucleophilic attack is severely obstructed.

Because Grignard reagents are intrinsically strong bases and can act as hydride donors, obstructing the nucleophilic addition pathway forces the system to relieve kinetic energy through parasitic side reactions:

• Enolization: The Grignard reagent acts as a base, deprotonating the α -carbon of the ketone to form an enolate. Upon aqueous workup, the starting ketone is simply recovered (1[1]).

• β -Hydride Reduction: If the Grignard reagent possesses β -hydrogens (e.g., ethylmagnesium bromide), the steric clash prevents direct C-C bond formation. Instead, the system transfers a hydride from the β -carbon of the Grignard reagent to the carbonyl carbon via a cyclic, six-membered transition state, yielding a secondary alcohol instead of the target tertiary alcohol (2[2]).

Comparative Analysis of Synthetic Routes

Route A: Mesitylmagnesium Bromide + 2-Butanone (The Optimized Path)

• Logic: By reversing the polarity of the disconnection, we place the steric bulk on the nucleophile rather than the electrophile. 2-Butanone is a relatively unhindered ketone. While 2-mesitylmagnesium bromide is a bulky nucleophile, the lack of shielding on 2-butanone allows the nucleophilic attack to proceed efficiently (3[3]). Furthermore, mesitylmagnesium bromide lacks β -hydrogens, completely eliminating the β -hydride reduction pathway.

• Outcome: High yields and excellent batch-to-batch reproducibility.

Route B: Ethylmagnesium Bromide + 2,4,6-Trimethylacetophenone (Prone to Reduction)

• Logic: The electrophile is heavily shielded by the ortho-methyls. Because ethylmagnesium bromide contains β -hydrogens, the steric repulsion prevents addition. The system instead undergoes a Meerwein-Ponndorf-Verley-type reduction.

• Outcome: Extremely low yield of the target molecule. The product mixture is dominated by recovered starting material (via enolization) and 1-(2,4,6-trimethylphenyl)ethanol (via reduction).

Route C: Methylmagnesium Bromide + 2,4,6-Trimethylpropiophenone (Prone to Enolization)

• Logic: Methylmagnesium bromide lacks β -hydrogens, blocking the reduction pathway. However, the electrophile is even more hindered than in Route B due to the ethyl group attached to the carbonyl. The methyl Grignard acts almost exclusively as a base.

• Outcome: Poor yields, mostly recovered starting material after aqueous quench.

Quantitative Route Comparison

Synthetic Route	Nucleophile	Electrophile	Primary Side Reactions	Expected Yield	Reproducibility
Route A	Mesitylmagnesium bromide	2-Butanone	None significant	85 - 90%	High
Route B	Ethylmagnesium bromide	2,4,6-Trimethylacetophenone	β -Hydride Reduction, Enolization	< 10%	Poor
Route C	Methylmagnesium bromide	2,4,6-Trimethylpropiophenone	Enolization	15 - 25%	Poor

Pathway Visualization

Fig 1: Competing mechanistic pathways in the Grignard addition to sterically hindered ketones.

Self-Validating Experimental Protocol: Route A

To ensure scientific trustworthiness, this protocol is designed as a self-validating system. In-process visual cues and strict environmental controls eliminate the common failure points of moisture contamination and thermal degradation.

Materials Required:

• 2-Mesitylmagnesium bromide (1.0 M in THF)

• 2-Butanone (anhydrous, >99.5%, packaged under inert gas) (4[4])

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH₄Cl

Step-by-Step Methodology

Step 1: Setup & Purge

• Action: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and nitrogen inlet. Purge with N₂ for 15 minutes.

• Causality: Grignard reagents react violently with moisture to form mesitylene (1,3,5-trimethylbenzene). A rigorous N₂ atmosphere ensures the nucleophile remains active.

Step 2: Electrophile Preparation

• Action: Add 50 mmol (4.48 mL) of anhydrous 2-butanone and 50 mL of anhydrous THF to the flask. Cool the mixture to 0 °C using an ice-water bath.

• Causality: Cooling suppresses any minor enolization side-reactions by lowering the kinetic energy of the system, favoring the nucleophilic addition trajectory.

Step 3: Nucleophile Addition

• Action: Transfer 55 mL (55 mmol, 1.1 eq) of 1.0 M 2-mesitylmagnesium bromide in THF to the addition funnel via a rigorously dried syringe. Add dropwise over 30 minutes.

• Validation: A slight yellowing of the solution indicates the formation of the magnesium alkoxide intermediate. Dropwise addition prevents localized heating and maintains a low concentration of unreacted Grignard, preventing dimerization.

Step 4: Reaction Maturation

• Action: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

• Validation: Monitor via TLC (Hexanes/EtOAc 9:1). The disappearance of the 2-butanone spot (stains with KMnO₄) confirms the completion of the forward reaction.

Step 5: Mild Quench

• Action: Cool the flask back to 0 °C. Slowly add 30 mL of saturated aqueous NH₄Cl.

• Causality & Validation: NH₄Cl provides a mild proton source (pH ~5.5) to quench the alkoxide. Validation: The formation of a white precipitate (magnesium salts) that eventually suspends in the aqueous layer confirms the quench. Using a strong acid (like HCl) would cause rapid acid-catalyzed dehydration of the newly formed tertiary alcohol into an alkene, ruining the yield.

Step 6: Extraction & Isolation

• Action: Extract the aqueous layer with diethyl ether (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 2-(2,4,6-trimethylphenyl)-2-butanol.

Workflow Visualization

Fig 2: Optimized self-validating workflow for Route A (Mesitylmagnesium bromide + 2-butanone).

References

• Studies on the mechanism of the enolization reaction of Grignard reagents and ketones. Part 2. Source: Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) URL:[Link]

• Grignard Reaction Mechanisms and Side Reactions Source: Organic Chemistry Portal URL:[Link]

• AcroSeal Packaging for Anhydrous Solvents (2-Butanone) Source: Fisher Scientific URL:[Link]

Sources

• 1. Studies on the mechanism of the enolization reaction of Grignard reagents and ketones. Part 2. Pseudo-first-order rate and deuterium isotope effect studies - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. 2-Mesitylmagnesium Bromide|Grignard Reagent [benchchem.com]
• 4. fishersci.pt [fishersci.pt]

Safety & Regulatory Compliance

2-(2,4,6-Trimethylphenyl)-2-butanol proper disposal procedures

Comprehensive Safety and Disposal Protocol for 2-(2,4,6-Trimethylphenyl)-2-butanol

1. Operational Context & Chemical Profile 2-(2,4,6-Trimethylphenyl)-2-butanol (Molecular Weight: 192.30 g/mol ) is a sterically hindered tertiary aromatic alcohol[1]. In drug development and synthetic organic chemistry, compounds bearing the bulky mesityl (2,4,6-trimethylphenyl) group are frequently utilized to direct stereochemistry or stabilize reactive intermediates.

However, the same steric bulk and lipophilicity that make this compound synthetically valuable also dictate strict disposal protocols. The compound resists rapid environmental degradation and poses a risk of aquatic toxicity. Furthermore, because it is typically handled in conjunction with volatile organic solvents (e.g., THF, diethyl ether, or dichloromethane) during extraction or purification, the resulting waste stream must be meticulously managed to comply with environmental regulations[2].

2. Hazard Assessment & Quantitative Data Before initiating any disposal workflow, personnel must understand the physicochemical properties of the waste. As a tertiary alcohol, it does not readily oxidize to form explosive peroxides (unlike secondary alcohols or ethers), but it remains a combustible organic material that requires thermal destruction.

Table 1: Physicochemical Properties and Hazard Profile

Property / Hazard	Value / Description	Operational Implication
Chemical Formula	C13H20O	High carbon content; requires high-temperature incineration.
Molecular Weight	192.30 g/mol	Heavy organic; lipophilic and poorly water-soluble.
Waste Classification	Non-Halogenated Organic	Must be segregated from halogenated streams to prevent toxic byproducts.
Primary Hazard	Skin/Eye Irritant, Combustible	Requires standard laboratory PPE (nitrile gloves, goggles, lab coat).
Environmental Risk	Aquatic Toxicity	Absolute prohibition on drain disposal.

3. Step-by-Step Methodologies: Spill Response and Disposal

Expertise & Experience Insight: A common failure point in laboratory safety is the commingling of incompatible waste streams. Because 2-(2,4,6-Trimethylphenyl)-2-butanol is often synthesized via Grignard addition, the crude reaction mixture may contain unreacted magnesium, iodine, or ethereal solvents. The disposal protocol must account for the entire matrix, not just the isolated alcohol.

Workflow A: Immediate Spill Response Protocol If a solution containing 2-(2,4,6-Trimethylphenyl)-2-butanol is spilled:

• Isolate the Area: Stop work, extinguish all ignition sources, and ensure local exhaust ventilation (fume hood) is operating at maximum capacity.

• Don Appropriate PPE: Put on heavy-duty nitrile gloves (or double-glove with standard nitrile), chemical splash goggles, and a flame-resistant lab coat.

• Containment: Surround the spill with an inert, non-combustible absorbent material such as vermiculite or dry sand. Causality: Do not use combustible absorbents like sawdust, as the solvent matrix may be highly flammable and prone to ignition.

• Absorption and Collection: Gently sweep the saturated absorbent using non-sparking tools (e.g., a polypropylene dustpan) to avoid igniting residual solvent vapors.

• Temporary Storage: Transfer the collected material into a wide-mouth, high-density polyethylene (HDPE) container. Seal tightly and label as "Hazardous Spill Debris: Contains Combustible Organics."

Workflow B: Routine Laboratory Waste Disposal To comply with the Resource Conservation and Recovery Act (RCRA)[3] and guidelines from Prudent Practices in the Laboratory[4], follow this self-validating segregation and disposal system:

• Determine the Waste Matrix: Assess whether the 2-(2,4,6-Trimethylphenyl)-2-butanol is dissolved in a halogenated solvent (e.g., chloroform, dichloromethane) or a non-halogenated solvent (e.g., ethyl acetate, hexane, ethanol).

• Segregation:

  • If halogenated solvents are present (>1%), route to the Halogenated Organic Waste container[5].

  • If free of halogens, route to the Non-Halogenated Organic Waste container. Causality: Halogenated waste requires specialized, higher-temperature incineration to prevent the formation of highly toxic dioxins. Mixing non-halogenated waste into a halogenated stream unnecessarily increases disposal costs and environmental burden[5].

• Containerization: Pour the waste into an approved, clearly labeled HDPE carboy using a funnel. Ensure the carboy is equipped with a vented cap if there is any risk of residual gas evolution.

• Documentation: Immediately update the waste log attached to the carboy. Record the estimated mass/volume of 2-(2,4,6-Trimethylphenyl)-2-butanol and the exact solvent composition.

• Secondary Containment: Store the waste carboy in a secondary containment tray within a designated, ventilated flammable storage cabinet until pickup by Environmental Health and Safety (EHS).

Table 2: Waste Matrix Segregation Guide

Waste Matrix Composition	Target Waste Stream	EPA / RCRA Rationale
Pure 2-(2,4,6-Trimethylphenyl)-2-butanol	Non-Halogenated Organic	Standard combustible solid/liquid disposal via incineration.
Alcohol + Hexane/Ethyl Acetate	Non-Halogenated Organic	Flammable mixture; high BTU value for standard incineration.
Alcohol + Dichloromethane (DCM)	Halogenated Organic	Halogens require specialized thermal destruction[5].
Alcohol + Aqueous Acid/Base	Aqueous Waste	Organics must be separated or the mixture handled as mixed hazardous waste.

4. Logical Relationship: Waste Stream Decision Matrix To ensure foolproof compliance at the bench, scientists should follow the decision tree below when disposing of reaction mixtures containing 2-(2,4,6-Trimethylphenyl)-2-butanol.

Decision matrix for the segregation and disposal of organic laboratory waste.

References

• 2-butanol | Sigma-Aldrich - MilliporeSigma. sigmaaldrich.com.

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. nationalacademies.org.

• Resource Conservation and Recovery Act (RCRA) Regulations | US EPA. epa.gov.

• Hazardous Waste Segregation. bucknell.edu.

• 1. 2-butanol | Sigma-Aldrich [sigmaaldrich.com]
• 2. epa.gov [epa.gov]
• 3. content.next.westlaw.com [content.next.westlaw.com]
• 4. Prudent Practices in the Laboratory: An Update [nationalacademies.org]
• 5. bucknell.edu [bucknell.edu]

Comprehensive Safety &amp; Handling Guide: 2-(2,4,6-Trimethylphenyl)-2-butanol

As a Senior Application Scientist, establishing a rigorous, self-validating safety protocol is paramount when introducing specialized organic reagents into your laboratory workflow. 2-(2,4,6-Trimethylphenyl)-2-butanol (Molecular Weight: 192.3 g/mol )[1] is a sterically hindered, bulky aryl-alcohol utilized in advanced synthetic and drug development applications.

This guide synthesizes technical accuracy with field-proven operational logistics to ensure your team handles this compound with uncompromising safety and efficiency.

Mechanistic Hazard Profile & Risk Assessment

To implement effective safety measures, researchers must understand the causality behind a chemical's hazard profile. The structure of 2-(2,4,6-Trimethylphenyl)-2-butanol combines a lipophilic mesityl (2,4,6-trimethylphenyl) group with a tertiary alcohol moiety, resulting in the following inherent risks:

• Flammability (H226): Like many low-to-medium molecular weight tertiary alcohols, this compound presents a flammable liquid and vapor hazard. Vapors are heavier than air and can accumulate in low-lying areas or travel to ignition sources[2].

• Dermal & Ocular Toxicity (H315, H318/319): The bulky mesityl group significantly increases the molecule's lipophilicity. This allows the compound to rapidly penetrate the skin's lipid bilayer, causing severe irritation and potential systemic absorption[3]. Accidental splashing causes severe ocular damage.

• Respiratory & CNS Hazards (H335, H336): Inhalation of concentrated vapors can lead to respiratory tract irritation and central nervous system (CNS) depression, manifesting as drowsiness or dizziness[2].

Mandatory Personal Protective Equipment (PPE) Matrix

The Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) mandates the use of appropriate PPE and engineering controls to minimize chemical exposure[4]. The following matrix details the required gear and the scientific rationale for its selection.

PPE Category	Specification	Causality / Rationale
Hand Protection	Nitrile Gloves (≥ 4 mil thickness)	Nitrile provides a superior chemical barrier against lipophilic organic solvents compared to latex, preventing rapid dermal absorption and subsequent irritation[5].
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Forms a complete seal around the eyes, protecting against severe ocular damage (H318) caused by accidental splashing or aerosolization[5].
Body Protection	Flame-Resistant (FR) Lab Coat	Mitigates the H226 flammability hazard. Prevents the ignition of street clothing in the event of a static discharge or flash fire during dispensing[2].
Engineering Control	Chemical Fume Hood (80–120 fpm)	Actively exhausts heavier-than-air vapors, preventing inhalation-induced CNS depression and keeping airborne concentrations below permissible exposure limits[4].

Standard Operating Procedure (SOP): Safe Handling & Dispensing

Every protocol must function as a self-validating system. Follow these sequential steps to ensure zero-exposure handling.

Step 1: Environmental Readiness

• Verify the chemical fume hood is operational and certified.

• Clear the workspace of incompatible materials. Exclude all strong oxidizers and strong acids, which can trigger dangerous exothermic reactions when exposed to tertiary alcohols[2].

Step 2: PPE Donning & Inspection

• Inspect nitrile gloves for pinhole degradation before donning.

• Don the FR lab coat, ensuring all front closures are secured to the neck.

• Equip chemical splash goggles before handling the primary container[5].

Step 3: Aseptic & Safe Transfer

• Position the reagent bottle at least 6 inches inside the fume hood to ensure optimal vapor capture by the baffle system.

• If transferring large volumes, ground and bond the receiving vessels to mitigate static discharge risks associated with flammable liquids.

• Use a glass or PTFE-lined syringe/pipette for volumetric transfer. Avoid low-density polyethylene (LDPE) consumables, which may swell or degrade upon contact with lipophilic aryl-alcohols.

Step 4: Post-Transfer Decontamination

• Tightly recap the primary container immediately after use to prevent vapor accumulation.

• Wipe the exterior of the bottle with an ethanol-dampened, lint-free cloth.

• Doff gloves using the "glove-in-glove" inversion technique to prevent secondary dermal exposure, followed by immediate hand washing with soap and water[5].

Spill Containment & Waste Disposal Protocols

Emergency Spill Response (Accidental Release)

• Evacuation & Isolation: Immediately halt work. If the spill exceeds 50 mL outside of a fume hood, evacuate the immediate area to prevent inhalation exposure[4].

• Ignition Control: Extinguish all open flames and disable nearby electrical heat sources.

• Containment: Apply an inert, non-combustible absorbent material (e.g., vermiculite, sand, or a commercial organic spill pad). Apply from the perimeter working inward to prevent the spill from spreading[6].

• Recovery: Use non-sparking tools to sweep the saturated absorbent into a heavy-duty, sealable polyethylene bag or hazardous waste bucket.

Routine Waste Segregation

• Liquid Waste: Dispose of unreacted 2-(2,4,6-Trimethylphenyl)-2-butanol and its solvent washings into designated "Non-Halogenated Organic Waste" carboys. Critical: Never mix this waste stream with aqueous acidic waste[2].

• Solid Waste: Place contaminated gloves, wipes, and empty unrinsed containers into solid hazardous waste receptacles slated for high-temperature incineration.

Operational Workflow Visualization

The following diagram maps the logical progression of risk mitigation, handling, and disposal.

Safe handling and disposal workflow for 2-(2,4,6-Trimethylphenyl)-2-butanol.

References

• Title: Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH Source: nih.gov URL:[Link]

• Title: 29 CFR 1910.1450 — OSHA Laboratory Standard - MasterControl Source: mastercontrol.com URL:[Link]

• Title: KEY ELEMENTS OF A OSHA COMPLIANT LABORATORY SAFETY MANAGEMENT PROGRAM Source: ymaws.com URL:[Link]

Sources

• 1. 2-butanol | Sigma-Aldrich [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. mastercontrol.com [mastercontrol.com]
• 5. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. cdn.ymaws.com [cdn.ymaws.com]